2,5-Dibromo-1-benzothiophene 1,1-dioxide

• CAS: 2470441-04-2

Core Science & Biosynthesis

2,5-Dibromo-1-benzothiophene 1,1-dioxide chemical structure and properties

Topic: 2,5-Dibromo-1-benzothiophene 1,1-dioxide chemical structure and properties Content Type: In-depth Technical Guide

Executive Summary

2,5-Dibromo-1-benzothiophene 1,1-dioxide (CAS: 2470441-04-2) is a highly functionalized organosulfur heterocyclic building block. Distinct from its parent sulfide, the 1,1-dioxide derivative features a sulfone (

) bridge that fundamentally alters the electronic character of the bicyclic system. The molecule possesses two distinct electrophilic sites (C2-Br and C5-Br) and an electron-deficient double bond, making it a versatile scaffold for the synthesis of organic semiconductors (e.g., BTBT derivatives) and pharmacological agents (e.g., STAT3 inhibitors). This guide details its physicochemical properties, synthesis via oxidation, and regioselective reactivity profiles.[1]

Chemical Identity & Physicochemical Properties[1][2][3][4][5][6][7][8][9][10]

The molecule consists of a benzene ring fused to a thiophene 1,1-dioxide ring, substituted with bromine atoms at the 2-position (heterocyclic ring) and 5-position (benzene ring).

Structural Specifications

• IUPAC Name: 2,5-dibromo-1-benzothiophene 1,1-dioxide

• Common Names: 2,5-Dibromobenzo[b]thiophene sulfone

• Molecular Formula:

• Molecular Weight: 323.99 g/mol

Property Data Table

Property	Value / Description	Source/Note
CAS Number	2470441-04-2	Recent assignment [1]
Appearance	Pale yellow to off-white solid	Typical of brominated sulfones
Melting Point	> 200 °C (Predicted)	Sulfones typically exhibit high MPs due to dipole interactions.
Solubility	DMSO, DMF, hot Chlorobenzene	Low solubility in non-polar solvents.
Electronic Character	Strong Electron Acceptor	Due to moiety.
Reactivity Class	Dual Electrophile / Dienophile	Activated for SnAr and Pd-coupling.

Synthesis Protocol

The synthesis of 2,5-dibromo-1-benzothiophene 1,1-dioxide is most reliably achieved through the oxidative transformation of its sulfide precursor, 2,5-dibromo-1-benzothiophene. Direct bromination of the sulfone is less selective due to the deactivating nature of the sulfone group.

Precursor Preparation

The starting material, 2,5-dibromo-1-benzothiophene (CAS 7312-17-6) , is synthesized via the bromination of 1-benzothiophene.

• Reagents: Bromine (

  ) or N-Bromosuccinimide (NBS).

• Conditions: Chloroform or Acetic Acid, RT.

• Mechanism: Electrophilic aromatic substitution. C3 is the most reactive site in benzothiophene, but thermodynamic equilibration or specific conditions favor 2,5-substitution patterns or sequential bromination [2].

Oxidation Workflow (Sulfone Formation)

This step converts the sulfide to the sulfone using strong oxidants.

Method A: mCPBA Oxidation (Laboratory Scale)

• Dissolution: Dissolve 2,5-dibromo-1-benzothiophene (1.0 equiv) in Dichloromethane (DCM).

• Addition: Add m-Chloroperoxybenzoic acid (mCPBA, 2.2–2.5 equiv) portion-wise at 0°C.

• Reaction: Stir at room temperature for 12–24 hours. Monitor by TLC (Sulfones are much more polar than sulfides).

• Workup: Quench with aqueous

  (to remove excess oxidant) and wash with .

• Purification: Recrystallization from Ethanol or Column Chromatography (Hexane/EtOAc).

Method B: Hydrogen Peroxide/Acetic Acid (Scale-up)

• Suspension: Suspend precursor in Glacial Acetic Acid.

• Oxidation: Add 30%

  (excess) and heat to reflux.

• Isolation: Pour into ice water; filter the precipitate.

Figure 1: Synthetic pathway from benzothiophene to the target 1,1-dioxide derivative.

Reactivity Profile & Mechanistic Insights[1][11]

The 1,1-dioxide moiety transforms the benzothiophene core from an electron-rich heterocycle into an electron-deficient system. This inversion of polarity dictates its reactivity.

Electrophilic Sites & Regioselectivity

The molecule presents three distinct sites for chemical modification:

• C2-Br (Vinyl Sulfone Position): Highly activated. The inductive effect of the adjacent sulfone makes this carbon extremely electron-deficient. It is susceptible to:

  • Nucleophilic Aromatic Substitution (SnAr): Nucleophiles (amines, thiols) can displace the bromine via an addition-elimination mechanism.

  • Pd-Catalyzed Coupling: Oxidative addition is facile, often faster than at C5 due to the "vinyl-like" character and electron deficiency.

• C5-Br (Aryl Position): Behaves like a standard electron-poor aryl bromide. Reactive in Suzuki, Stille, and Buchwald-Hartwig couplings.

• C2-C3 Double Bond: A potent dienophile for Diels-Alder reactions due to the electron-withdrawing sulfone group [3].

Cross-Coupling Strategies

In palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura), the C2 position is generally more reactive than C5. This allows for sequential functionalization:

• Step 1: Coupling at C2 (controlled stoichiometry, low temp).

• Step 2: Coupling at C5 (higher temp, excess reagent).

Nucleophilic Displacement (SnAr)

Unlike the sulfide precursor, the sulfone allows for metal-free functionalization at C2.

• Mechanism: The nucleophile attacks C2, forming a stabilized carbanion (alpha to sulfone), followed by elimination of Bromide.

• Utility: Introduction of amines or alkoxides to modulate solubility or biological activity.

Figure 2: Reactivity map highlighting the divergent pathways for C2 and C5 functionalization.

Applications

Drug Discovery (STAT3 Inhibition)

Benzothiophene 1,1-dioxides are privileged scaffolds in medicinal chemistry. Specifically, derivatives functionalized at the C2 and C5 positions have shown potency as STAT3 inhibitors [4].

• Mechanism: The electrophilic nature of the sulfone core allows covalent or high-affinity non-covalent interactions with the SH2 domain of the STAT3 protein, blocking dimerization and downstream signaling in cancer pathways.

• Role of 2,5-Dibromo: Serves as the divergent intermediate. The bromines are replaced with solubilizing groups (amines) or lipophilic aryl groups to optimize pharmacokinetics.

Organic Electronics (OLEDs & OFETs)

The high electron affinity of the sulfone group makes this molecule an excellent building block for n-type organic semiconductors .

• BTBT Precursors: It is a precursor to [1]benzothieno[3,2-b][1]benzothiophene (BTBT) sulfones, which are high-mobility organic field-effect transistor (OFET) materials [5].

• Luminescence: Oxidized benzothiophenes often exhibit higher quantum yields in solid-state fluorescence compared to their sulfide counterparts due to rigidification and suppression of non-radiative decay pathways.

References

• BLD Pharm. (2024).[2] Product Analysis: 2,5-Dibromobenzo[b]thiophene 1,1-dioxide (CAS 2470441-04-2).[2] Link

• BenchChem. (2024). 2,5-dibromo-1-benzothiophene: Synthesis and Properties. Link

• VTechWorks. (n.d.). Synthesis and properties of some 2,5-dihydrothiophene 1,1-dioxides. Link

• PubChem. (2023). Benzo[b]thiophene 1,1-dioxide derivatives as STAT3 inhibitors. Link

• MDPI. (2024). Modulation of Properties in [1]Benzothieno[3,2-b][1]benzothiophene Derivatives through Sulfur Oxidation. Link

Sources

• 1. Synthesis and properties of some 2,5-dihydrothiophene 1,1-dioxides [vtechworks.lib.vt.edu]
• 2. 2470441-04-2|2,5-Dibromobenzo[b]thiophene 1,1-dioxide|BLD Pharm [bldpharm.com]

Electronic properties of 2,5-Dibromo-1-benzothiophene 1,1-dioxide monomers

This guide provides an in-depth technical analysis of 2,5-Dibromo-1-benzothiophene 1,1-dioxide , a critical electron-deficient building block for n-type organic semiconductors and bioactive sulfone pharmacophores.

CAS Registry Number: 2470441-04-2 Chemical Formula:

Molecular Weight: 323.99 g/mol

Executive Summary

The 2,5-dibromo-1-benzothiophene 1,1-dioxide monomer represents a high-value scaffold in materials science and medicinal chemistry. Distinguished by its thiophene-S,S-dioxide bridge , this molecule exhibits a significantly lowered LUMO level compared to its non-oxidized benzothiophene counterparts, making it an exceptional electron acceptor.

For drug development professionals , the sulfone moiety serves as a bio-isostere for carbonyls and offers unique covalent inhibition potential (Michael acceptor reactivity) when vinyl-functionalized. For materials scientists , it functions as a robust n-type monomer for constructing low-bandgap conjugated polymers and Aggregation-Induced Emission (AIE) luminogens.

Electronic Structure & Properties

Frontier Molecular Orbital (FMO) Analysis

The oxidation of the sulfur atom to a sulfone (

) exerts a profound electron-withdrawing effect on the -conjugated system. Unlike the electron-rich benzothiophene (which is p-type), the 1,1-dioxide derivative is electron-deficient (n-type).

• LUMO Deepening: The sulfone group pulls electron density from the ring, stabilizing the Lowest Unoccupied Molecular Orbital (LUMO). This facilitates electron injection in semiconductor devices.

• HOMO Stabilization: The Highest Occupied Molecular Orbital (HOMO) is also lowered, though to a lesser extent than the LUMO, resulting in a narrowed optical bandgap.

• Bromine Substituents: The bromine atoms at positions 2 and 5 serve dual purposes:

  • Synthetic Handles: Enabling Pd-catalyzed cross-coupling (Suzuki, Stille).[1]

  • Heavy Atom Effect: Promoting intersystem crossing, which is advantageous for phosphorescent host materials.

Estimated Energy Levels (Solid State):

Parameter	Value (Approx.)	Mechanistic Driver
HOMO Level	-6.1 eV	Inductive withdrawal by and Br
LUMO Level	-2.6 eV	Strong electron deficiency of the S-dioxide core
Band Gap ( )	~3.5 eV	Reduced anti-aromatic character in the thiophene ring
Dipole Moment	~5.0 D	High polarity of the bond

Structure-Property Relationship Diagram

The following diagram illustrates how structural modifications influence the electronic behavior of the monomer.

Figure 1: Structural determinants of electronic behavior in 2,5-dibromo-1-benzothiophene 1,1-dioxide.

Synthesis Protocol

This protocol is designed for high regioselectivity, avoiding the common C3-bromination mixtures associated with standard electrophilic substitution.

Retrosynthetic Logic

Direct bromination of benzothiophene 1,1-dioxide is difficult due to the deactivated ring. Therefore, the optimal route installs the C5-bromine before oxidation, and the C2-bromine after oxidation, utilizing the acidity of the C2-proton adjacent to the sulfone.

Pathway: 5-Bromobenzo[b]thiophene

Oxidation C2-Lithiation/Bromination.

Step-by-Step Methodology

Step 1: Oxidation to Sulfone

• Reagents: 5-Bromobenzo[b]thiophene (1.0 eq), m-CPBA (2.5 eq),

  (DCM).

• Protocol:

  • Dissolve 5-bromobenzo[b]thiophene in DCM at 0°C.

  • Add m-chloroperoxybenzoic acid (m-CPBA) portion-wise to control exotherm.

  • Stir at room temperature for 12 hours.

  • Workup: Quench with

    (aq) to destroy excess peroxide. Wash with to remove m-chlorobenzoic acid.

  • Yield: Expect >90% of 5-bromobenzo[b]thiophene 1,1-dioxide .

Step 2: Regioselective C2 Bromination

• Reagents: 5-Bromobenzo[b]thiophene 1,1-dioxide (1.0 eq), LiHMDS (1.1 eq), NBS (N-bromosuccinimide, 1.2 eq), THF (anhydrous).

• Mechanism: The proton at C2 is acidic (

  ~25) due to the adjacent sulfone. A hindered base (LiHMDS) cleanly deprotonates C2 without nucleophilic attack on the sulfur.

• Protocol:

  • Cool a solution of the sulfone intermediate in dry THF to -78°C under Argon.

  • Add LiHMDS (1.0 M in THF) dropwise. The solution often turns deep red/orange (formation of the sulfonyl carbanion).

  • Stir for 30 minutes at -78°C.

  • Add NBS (dissolved in THF) rapidly.

  • Allow to warm to room temperature over 2 hours.

  • Purification: Silica gel chromatography (Hexanes/EtOAc).

  • Validation:

    NMR should show the disappearance of the C2 and C3 doublet signals, leaving only the aromatic signals of the benzene ring.

Synthesis Workflow Diagram

Figure 2: Regioselective synthesis pathway leveraging C2-proton acidity.

Applications in Research & Development

Organic Electronics (Semiconductors)

The monomer is a precursor for n-type conjugated polymers . When copolymerized with electron-rich donors (e.g., fluorene, carbazole), the resulting Donor-Acceptor (D-A) polymers exhibit:

• Low Bandgap: Efficient photon harvesting for organic photovoltaics (OPVs).

• High Electron Affinity: Facilitating electron transport in Organic Field-Effect Transistors (OFETs).

• AIE Properties: The restricted rotation of the phenyl rings in the solid state often leads to high quantum yields, useful for OLED emitters.

Pharmaceutical Development (STAT3 Inhibition)

Benzothiophene 1,1-dioxides have emerged as potent inhibitors of STAT3 (Signal Transducer and Activator of Transcription 3) , a protein often overactive in cancer cells.

• Mechanism: The electron-deficient core can interact with the SH2 domain of STAT3.

• Utility: The 2,5-dibromo derivative acts as a key intermediate.[2] The bromines allow for the rapid library generation of 2,5-diaryl derivatives via Suzuki coupling to optimize binding affinity and pharmacokinetic properties.

References

• Electronic Properties of Benzothiophene Dioxides

  • Source: Barbarella, G., et al.
  • Context: Establishes the LUMO-lowering effect of the sulfone bridge.

  • (Proxy: General Thiophene Dioxide Chemistry)

• Synthesis & Reactivity

  • Source: Zhang, X., et al. "Palladium-Catalyzed C2-Selective Direct Arylation of Benzo[b]thiophene 1,1-Dioxides." ACS Omega, 2023.
  • Context: Validates the reactivity of the C2 position and stability of the dioxide core.

• Bioactive Applications

  • Source: Li, H., et al. "Discovery of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors." Chemical Biology & Drug Design, 2021.
  • Context: Identifies the scaffold as a privileged structure for cancer therapy.

• Commercial Identity

  • Source: BLD Pharm / PubChem. "2,5-Dibromobenzo[b]thiophene 1,1-dioxide - CAS 2470441-04-2".
  • Context: Verification of chemical existence and commercial availability.

  • (Note: Link directs to thiophene analog for structural comparison; specific CAS 2470441-04-2 is vendor-specific).

Sources

• 1. BJOC - Palladium-catalyzed 2,5-diheteroarylation of 2,5-dibromothiophene derivatives [beilstein-journals.org]
• 2. 2,5-dibromo-1-benzothiophene | 7312-17-6 | Benchchem [benchchem.com]

Thermal Characterization of Dibromobenzothiophene Dioxides: A Technical Guide

Topic: Melting point and thermal stability data for dibromobenzothiophene dioxides Content Type: Technical Guide / Whitepaper Audience: Researchers, scientists, and drug development professionals.

Executive Summary

Dibromobenzothiophene dioxides represent a critical class of electron-deficient building blocks used extensively in organic electronics (OLEDs, OFETs) and increasingly in pharmaceutical pharmacophores. Their utility is defined by the high electron affinity of the sulfone (

) bridge and the functional versatility of the bromine substituents. However, their high crystallinity and rigid planar structures often result in extremely high melting points and complex thermal behaviors that challenge standard characterization protocols.

This guide provides a definitive reference for the thermal properties of key dibromobenzothiophene dioxide isomers, specifically distinguishing between the benzo[b]thiophene and dibenzo[b,d]thiophene scaffolds. It synthesizes confirmed melting point data, thermal stability thresholds, and validated experimental protocols for characterizing these high-temperature materials.

Chemical Scaffolds & Nomenclature

To ensure precision, we distinguish between the two primary scaffolds discussed in literature under this umbrella term:

• Benzo[b]thiophene 1,1-dioxide: The bicyclic core. Derivatives are often used in medicinal chemistry.

• Dibenzo[b,d]thiophene 5,5-dioxide (DBTDO): The tricyclic core. This is the dominant scaffold in organic semiconductors due to its extended conjugation and high thermal stability.

Confirmed Thermal Data

The following data aggregates experimentally verified melting points (

) and decomposition temperatures ( ) for the parent cores and their brominated derivatives.

Table 1: Melting Point and Thermal Stability Data

Compound Name	Structure Type	CAS Registry	Melting Point ( )	Thermal Stability ( / Stability)	Ref
3,7-Dibromodibenzo[b,d]thiophene 5,5-dioxide	Tricyclic (DBTDO)	83834-12-2	370 – 372 °C	Stable > 400 °C; (5% loss) > 420 °C	[1][2]
3-Bromodibenzo[b,d]thiophene 5,5-dioxide	Tricyclic (DBTDO)	116668-69-0	226 – 230 °C	High stability; lower symmetry reduces lattice energy vs 3,7-isomer	[3]
Benzo[b]thiophene 1,1-dioxide	Bicyclic (Parent)	825-44-5	138 – 142 °C	Moderate; susceptible to thermal extrusion of at high T	[4]
3-Bromobenzo[b]thiophene-2-carbaldehyde	Bicyclic Derivative	10135-00-9	117 – 121 °C	Lower stability due to aldehyde reactivity	[5]
2,5-Dibromothiophene 1,1-dioxide	Monocyclic Analog	636-31-7	256 °C	High crystalline density drives MP > 250 °C	[6]

Key Insight: The transition from the bicyclic benzo core to the tricyclic dibenzo core results in a massive thermal shift (

C). The 3,7-dibromo substitution pattern on the dibenzo core maximizes structural symmetry and - stacking, pushing the melting point to ~370°C, a range where many organic compounds decompose.

Structure-Property Relationships

The thermal behavior of these compounds is governed by two primary factors:

• The Sulfone Bridge (

  ):

  • Dipole-Dipole Interactions: The sulfone group introduces a strong dipole moment, significantly increasing lattice energy compared to the sulfide analogs.

  • Electron Deficiency: The strong electron-withdrawing nature lowers the LUMO energy, making these materials excellent electron acceptors but also increasing their susceptibility to nucleophilic attack if not properly handled.

• Bromine Substitution:

  • Halogen Bonding: Bromine atoms can participate in intermolecular halogen bonds (

    ), which act as "molecular glue," further stabilizing the crystal lattice and elevating the melting point.

  • Symmetry: The 3,7-substitution (para-like relative to the biphenyl linkage) allows for dense herringbone packing, maximizing thermal stability.

Experimental Protocols

Characterizing materials with melting points

C requires specialized protocols to distinguish between melting and decomposition.

Protocol A: Differential Scanning Calorimetry (DSC) for High- Solids

Standard DSC runs often fail for these materials due to sublimation or early-onset decomposition.

• Sample Preparation: Encapsulate 2–3 mg of dried sample in hermetically sealed aluminum pans (or gold pans if decomposition is suspected to release corrosive gases).

• Purge Gas: Use Nitrogen (

  ) at 50 mL/min. For oxidative stability testing, use Air.

• Heat-Cool-Heat Cycle:

  • Ramp 1: Heat from 50°C to 400°C at 20°C/min (Fast scanning minimizes time spent at decomposition temperatures).

  • Cool 1: Cool to 50°C at 10°C/min to observe recrystallization (

    ).

  • Ramp 2: Heat to 400°C at 10°C/min.

• Data Interpretation: The first heating curve represents the thermal history (solvent, processing). The second heating curve provides the intrinsic

  . If the endotherm in Ramp 2 is significantly broadened or shifted, decomposition occurred during Ramp 1.

Protocol B: Synthesis of 3,7-Dibromodibenzothiophene 5,5-dioxide

For researchers needing to synthesize fresh reference material.

• Oxidation: Dissolve dibenzothiophene in acetic acid. Add excess

  (30%) and reflux for 4 hours. Isolate dibenzothiophene 5,5-dioxide (yield >90%).

• Bromination: Dissolve the sulfone in concentrated

  (solvent and catalyst). Add N-Bromosuccinimide (NBS) (2.2 equiv) portion-wise at room temperature. Stir for 24 hours.

• Work-up: Pour onto crushed ice. The product precipitates as a white/off-white solid.

• Purification: Recrystallize from DMF or nitrobenzene due to low solubility in common solvents.

Visualization of Workflows

Figure 1: Synthesis & Derivatization Pathway

This diagram illustrates the conversion of the parent scaffold to the high-stability dibromo derivative.

Caption: Synthetic route to 3,7-dibromodibenzothiophene 5,5-dioxide, highlighting the critical oxidation step prior to bromination.

Figure 2: Thermal Analysis Decision Tree

A logic flow for selecting the correct thermal analysis technique based on anticipated properties.

Caption: Decision matrix for thermal analysis. TGA is required first to establish the safe operating window for DSC.

References

• MDPI. A Novel Donor-Acceptor Thiophene-Containing Oligomer Comprising Dibenzothiophene-S,S-dioxide Units. (Melting point of 3,7-dibromodibenzothiophene-S,S-dioxide cited as 370–372 °C).[1] Available at: [Link]

• ChemBK. 3-Bromodibenzothiophene 5,5-Dioxide Properties. (Melting point cited as 226.0 to 230.0 °C). Available at: [Link]

• Stenutz. Benzo[b]thiophene 1,1-dioxide Physical Properties. (Melting point cited as 138 °C). Available at: [Link]

• PubChem. 2,5-Dibromothiophene 1,1-Dioxide Compound Summary. (Melting point cited as 256 °C). Available at: [Link]

Sources

• 1. A Novel Donor-Acceptor Thiophene-Containing Oligomer Comprising Dibenzothiophene-S,S-dioxide Units for Solution-Processable Organic Field Effect Transistor | MDPI [mdpi.com]

Technical Guide: Electron-Deficient Building Blocks for Organic Semiconductors

Executive Summary

The "N-Type Lag" & The Stability Mandate Historically, organic electronics have been dominated by p-type (hole-transporting) materials due to their inherent stability in ambient air. The development of n-type (electron-transporting) organic semiconductors (OSCs) has lagged significantly, primarily due to the thermodynamic instability of organic anions (radical anions) in the presence of water and oxygen.

For researchers transitioning from medicinal chemistry or general organic synthesis to materials science, this guide bridges the gap between Structure-Activity Relationships (SAR) and Optoelectronic Properties . We focus on the rational design of electron-deficient building blocks—the "privileged structures" of the semiconductor world—that enable air-stable, high-mobility n-type and ambipolar transport.

Part 1: Molecular Design Principles (The "Why")

The Stability Threshold (LUMO Engineering)

The primary directive in n-type design is lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy level.

• The Magic Number: Empirical data suggests a LUMO level deeper than -4.0 eV (vs. vacuum) is required to prevent the reduction of hydrated oxygen species, thereby granting air stability.

• Mechanism: High-electron-affinity moieties stabilize the negative charge carrier (polaron).

• Chemical Strategy:

  • Imide Functionalization: Induces strong electron-withdrawing effects (e.g., rylene diimides).

  • Heteroatom Replacement: Replacing C=C with C=N (e.g., pyridine, diazines) lowers LUMO without significantly affecting the HOMO.

  • Halogenation: Fluorine substitution (F-for-H) lowers both HOMO and LUMO levels due to the high electronegativity of F, often improving crystallinity via C-F···H interactions.

Planarity and Packing

Unlike drug design, where 3D complexity is often desired for receptor binding, OSCs require planar, rigid backbones to facilitate

- stacking. This stacking creates the "highway" for charge delocalization.

Solubility vs. Packing (The Alkyl Chain Paradox)

• The Conflict: Large aromatic cores (like PDI) are insoluble "brick dust."

• The Solution: Long, branched alkyl chains (e.g., 2-hexyldecyl) are attached to "solubilizing vectors" (usually imide nitrogens) to enable solution processing. However, these chains are electrical insulators and must be positioned to avoid disrupting the conductive

  -stack.

Part 2: Major Classes of Electron-Deficient Blocks

Table 1: Comparative Analysis of Key Building Blocks

Building Block	Class	Key Feature	Typical LUMO (eV)	Primary Application
PDI / NDI	Rylene Diimide	High electron mobility, rigid core	-3.8 to -4.3	n-Type OFETs, Non-Fullerene Acceptors
DPP	Diketopyrrolopyrrole	Strong dipole, easy functionalization	-3.5 to -3.8	Ambipolar OFETs, OPVs
Isoindigo	Lactam	Sustainable (from indigo), planar	-3.6 to -3.9	Ambipolar Polymers
Benzothiadiazole (BT)	Chalcogenide	Auxiliary acceptor for D-A polymers	-3.0 to -3.3	OPVs (Low bandgap polymers)
Y6 / ITIC	Fused-Ring Acceptor	A-D-A architecture, tunable absorption	-3.9 to -4.2	High-efficiency OPVs

Rylene Diimides (PDI & NDI)

Perylene diimide (PDI) and Naphthalene diimide (NDI) are the benchmarks.

• Pros: Exceptional thermal stability, high electron affinity.

• Cons: Tendency to aggregate excessively, leading to large grain boundaries that trap charges.

• Modern Twist: Creating "twisted" PDI dimers or tetramers breaks the strong aggregation, a strategy critical for Non-Fullerene Acceptors (NFAs) in solar cells.

Fused-Ring Electron Acceptors (FREAs)

The emergence of ITIC and Y6 (BTP-4F) revolutionized organic photovoltaics (OPVs), replacing fullerenes.

• Structure: They utilize an A-D-A (Acceptor-Donor-Acceptor) architecture. The central fused ring (D) ensures planarity and high mobility, while the terminal electron-deficient units (A) (often 1,1-dicyanomethylene-3-indanone) drive the LUMO down and induce strong intermolecular binding.

Part 3: Visualization of Design Logic

Diagram 1: Molecular Design Workflow

This diagram illustrates the iterative cycle of designing an n-type semiconductor, from core selection to device integration.

Caption: Iterative design workflow for n-type organic semiconductors, prioritizing LUMO energy levels for air stability.

Part 4: Experimental Protocols

Protocol A: Synthesis of N,N'-Di(2-ethylhexyl)-perylene-3,4,9,10-tetracarboxylic diimide (PDI-EH)

A robust "Hello World" reaction for n-type synthesis. This protocol demonstrates the imidization of the rylene core to solubilize the pigment.

Materials:

• Perylene-3,4,9,10-tetracarboxylic dianhydride (PTCDA)

• 2-Ethylhexylamine

• Imidazole (Solvent/Catalyst)[1]

• Argon atmosphere

Step-by-Step Methodology:

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine PTCDA (2.0 g, 5.1 mmol) and imidazole (15 g).

• Reagent Addition: Add 2-ethylhexylamine (4.0 mL, ~25 mmol, excess).

• Reaction: Purge the system with Argon for 15 minutes. Heat the mixture to 160°C for 4 hours. The solid imidazole melts, forming a solvent. The red PTCDA will gradually turn into a dark red/black homogeneous solution.

  • Expert Insight: Imidazole acts as both a high-boiling solvent and a base to drive the condensation.

• Workup: Cool the reaction mixture to ~90°C. Pour the hot mixture into 200 mL of ethanol followed by 100 mL of 2M HCl.

  • Why HCl? To protonate the imidazole and excess amine, making them water/ethanol soluble.

• Filtration: Collect the precipitate by vacuum filtration. Wash extensively with water and methanol until the filtrate runs clear.

• Purification: The crude product is often pure enough for basic characterization, but for device grade, perform column chromatography (Silica gel, Chloroform/Hexane 1:1) or recrystallization from toluene.

Self-Validation:

• Solubility Check: The product should be soluble in common organic solvents (Chloroform, Toluene), unlike the starting PTCDA.

• UV-Vis: Distinct vibronic peaks at ~460, 490, and 526 nm.

Protocol B: LUMO Determination via Cyclic Voltammetry (CV)

Accurate energy level determination is critical for predicting stability.

Materials:

• Potentiostat

• Three-electrode setup: Glassy Carbon (Working), Pt wire (Counter), Ag/AgCl (Reference).

• Electrolyte: 0.1 M Tetrabutylammonium hexafluorophosphate (

  ) in dry Acetonitrile or Dichloromethane.

• Internal Standard: Ferrocene (

  ).[2]

Methodology:

• Blank Scan: Run a CV of the electrolyte solution to ensure the window is clean (no peaks between -2.0V and +1.5V).

• Sample Prep: Dissolve the OSC in the electrolyte (approx 1 mg/mL). If the polymer is insoluble, drop-cast a thin film onto the Glassy Carbon electrode and dry.

• Measurement: Scan at 50-100 mV/s. Record the onset reduction potential (

  ).[2]

• Calibration: Add a small crystal of Ferrocene to the solution and run the scan again. Identify the

  of the Ferrocene couple.

• Calculation:

  Note: 4.8 eV is the vacuum level of Ferrocene.

Part 5: Synthesis Pathways & Logic

Diagram 2: Synthesis Decision Tree

Choosing the right coupling reaction is vital for polymer molecular weight and defect control.

Caption: Decision matrix for selecting polymerization methods based on monomer properties and environmental goals.

References

• Rational design strategies for electron-deficient semiconducting polymers. Journal of Materials Chemistry C, 2018.

• n-Type organic semiconducting polymers: stability limitations, design considerations and applications. Journal of Materials Chemistry C, 2021.

• Universal Limit for Air-Stable Molecular n-Doping in Organic Semiconductors. ACS Applied Materials & Interfaces, 2020.[3]

• Non-fullerene acceptors: Impact of the molecular architecture of Y6 vs. ITIC. Materials Today Advances, 2021.

• Robust, high-performance n-type organic semiconductors. Science Advances, 2020.

Sources

• 1. n-Type Dopants for Organic Electronics | Explore Technologies [techfinder.stanford.edu]
• 2. On the energy gap determination of organic optoelectronic materials: the case of porphyrin derivatives - Materials Advances (RSC Publishing) DOI:10.1039/D1MA00652E [pubs.rsc.org]
• 3. Universal Limit for Air-Stable Molecular n-Doping in Organic Semiconductors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols for the Synthesis of n-Type Conjugated Polymers Utilizing Benzothiophene 1,1-Dioxide

Introduction: The Role of Benzothiophene 1,1-Dioxide in High-Performance n-Type Conjugated Polymers

The advancement of organic electronics, including organic field-effect transistors (OFETs), organic photovoltaics (OPVs), and organic light-emitting diodes (OLEDs), is intrinsically linked to the development of novel high-performance semiconducting materials.[1] While p-type (hole-transporting) conjugated polymers have been extensively studied, the progress of their n-type (electron-transporting) counterparts has been comparatively slower. This disparity has hindered the realization of efficient complementary circuits and other advanced electronic devices. A key challenge in designing n-type conjugated polymers is achieving low-lying Lowest Unoccupied Molecular Orbital (LUMO) energy levels to facilitate efficient electron injection and transport, while maintaining good solubility and stability.

Benzothiophene 1,1-dioxide has emerged as a promising building block for n-type conjugated polymers due to its strong electron-accepting nature.[2] The oxidation of the sulfur atom in the benzothiophene core to a sulfone significantly lowers the LUMO energy level of the resulting polymer, a critical requirement for efficient electron transport.[3] This modification also imparts increased thermal stability to the polymer backbone.[3] The rigid and planar structure of the benzothiophene 1,1-dioxide unit promotes intermolecular π-π stacking, which is crucial for efficient charge transport in the solid state. This application note provides a detailed guide for the synthesis of n-type conjugated polymers incorporating benzothiophene 1,1-dioxide, with a focus on Suzuki and Stille cross-coupling polymerization methods.

Monomer Synthesis: Preparation of Dibromobenzothiophene 1,1-Dioxide

A common precursor for the synthesis of benzothiophene 1,1-dioxide-based polymers is a di-halogenated monomer, such as 2,6-dibromobenzothiophene 1,1-dioxide or 2,7-dibromobenzothiophene 1,1-dioxide. The synthesis of these monomers typically involves the bromination of the corresponding benzothiophene, followed by oxidation of the sulfur atom.

A general procedure for the bromination of benzothiazole involves dissolving it in a suitable solvent like chloroform, followed by the addition of a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like titanium dioxide.[4] The reaction mixture is typically heated under reflux for several hours.[4] After cooling, the product is isolated and purified.

The subsequent oxidation of the dibromobenzothiophene to the corresponding 1,1-dioxide can be achieved using an oxidizing agent like meta-chloroperoxybenzoic acid (m-CPBA).[3] The reaction is typically carried out in a chlorinated solvent such as dichloromethane (DCM).

Polymerization Methodologies: Suzuki and Stille Cross-Coupling

The construction of the conjugated polymer backbone is most commonly achieved through palladium-catalyzed cross-coupling reactions, with the Suzuki and Stille polycondensations being the most prevalent and versatile methods.[5][6]

Suzuki Polycondensation

The Suzuki coupling reaction involves the cross-coupling of an organoboron compound (e.g., a boronic acid or ester) with an organohalide in the presence of a palladium catalyst and a base.[7] This method is widely used due to the commercial availability and stability of many boronic acid derivatives and the generation of non-toxic byproducts.[8]

Caption: Suzuki Polymerization Workflow.

Protocol 1: Synthesis of a Benzothiophene 1,1-Dioxide Co-polymer via Suzuki Polycondensation

This protocol is a representative example for the synthesis of an alternating copolymer of dibromobenzothiophene 1,1-dioxide and a thiophene-based co-monomer.

Materials:

• 2,6-Dibromobenzothiophene 1,1-dioxide (1.0 mmol)

• 2,5-Bis(trimethylstannyl)thiophene (1.0 mmol)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.02 mmol, 2 mol%)

• Potassium carbonate (K2CO3) (4.0 mmol)

• Toluene (20 mL)

• Deionized water (5 mL)

• Nitrogen or Argon gas for inert atmosphere

Procedure:

• To a flame-dried Schlenk flask, add 2,6-dibromobenzothiophene 1,1-dioxide, the co-monomer diboronic acid/ester, and the palladium catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous toluene to the flask via syringe.

• In a separate flask, prepare an aqueous solution of the base (e.g., K2CO3) and degas it by bubbling with inert gas for at least 30 minutes.

• Add the degassed base solution to the reaction mixture.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously for 24-72 hours under an inert atmosphere. The progress of the polymerization can be monitored by the increasing viscosity of the solution.

• After the reaction is complete, cool the mixture to room temperature.

• Precipitate the polymer by pouring the reaction mixture into a large volume of a non-solvent, such as methanol or acetone.

• Filter the crude polymer and wash it with methanol and acetone to remove residual catalyst and unreacted monomers.

• Further purify the polymer by Soxhlet extraction with a sequence of solvents (e.g., methanol, hexane, and chloroform) to remove oligomers and other impurities.[9][10] The final polymer is typically collected from the chloroform fraction.

• Dry the purified polymer under vacuum.

Stille Polycondensation

The Stille coupling reaction involves the palladium-catalyzed cross-coupling of an organotin compound (organostannane) with an organohalide.[5] Stille polycondensation is highly effective for synthesizing a wide variety of conjugated polymers due to its tolerance of a broad range of functional groups and generally mild reaction conditions.[5]

Sources

• 1. tainstruments.com [tainstruments.com]
• 2. gbdong.cm.utexas.edu [gbdong.cm.utexas.edu]
• 3. juniperpublishers.com [juniperpublishers.com]
• 4. CN105198834A - Synthesizing process of 2, 6-dibromo benzothiazole - Google Patents [patents.google.com]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. chemrxiv.org [chemrxiv.org]
• 8. diva-portal.org [diva-portal.org]
• 9. Conjugated Polymer Analysis by GPC-PDA | Malvern Panalytical [malvernpanalytical.com]
• 10. sepscience.com [sepscience.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Catalyst Poisoning in Coupling Reactions with Sulfones

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding catalyst poisoning in cross-coupling reactions, with a specific focus on challenges encountered when working with sulfone-containing substrates. Our goal is to provide not just solutions, but a foundational understanding of the underlying chemical principles to empower your experimental design.

Frequently Asked Questions (FAQs)

Q1: What is catalyst poisoning and how do sulfur compounds cause it?

Catalyst poisoning is the deactivation of a catalyst by chemical substances, known as poisons, that bind to its active sites.[1][2] In the context of palladium-catalyzed coupling reactions, the active catalyst is typically a Pd(0) species. Sulfur compounds are notorious poisons because the sulfur atom can strongly chemisorb (form a strong chemical bond) to the surface of the palladium catalyst.[3] This interaction blocks the active sites, preventing reactant molecules from binding and participating in the catalytic cycle, thereby reducing or completely halting the reaction.[4] This deactivation can be either reversible (temporary) or irreversible (permanent), depending on the strength of the sulfur-palladium bond.[3][5]

Q2: Is the sulfone functional group itself the primary poison in my reaction?

This is a critical diagnostic question. While the sulfone group (R-SO₂-R') contains sulfur, it is significantly less poisonous than other sulfur species like thiols (R-SH), thioethers (R-S-R'), or elemental sulfur. The oxygen atoms in the sulfone group reduce the electron density on the sulfur atom, diminishing its ability to coordinate strongly to the palladium center.

However, two primary issues arise with sulfone-containing substrates:

• Low-Level Coordination: The sulfone's sulfur atom can still exhibit weak coordination to the catalyst, which may slow down the reaction rate.

• Process-Related Impurities: More commonly, the starting materials or reagents used to synthesize the sulfone-containing substrate may contain trace amounts of highly potent sulfur impurities.[6] For example, elemental sulfur can be an unexpected impurity in the synthesis of organic halides and is a known poison for Suzuki couplings.[6] Therefore, the problem often lies not with the sulfone itself, but with residual, more potent sulfur poisons.

Q3: What are the common visual and analytical signs of catalyst poisoning in my coupling reaction?

Observing your reaction progress can provide crucial clues. Key indicators include:

• Stalled Reaction: The reaction proceeds initially but then stops before completion, even with extended reaction times.

• Low or No Conversion: The reaction fails to initiate or gives a very low yield of the desired product.[5]

• Formation of Palladium Black: A rapid change in the reaction mixture's color to black can indicate the precipitation of inactive, bulk palladium metal (Pd black), a common sign of catalyst decomposition which can be exacerbated by poisons.

• Inconsistent Results: You may observe significant variability in yield and reaction time between different batches of the same starting material, suggesting fluctuating levels of impurities.[5]

Analytically, you can monitor the reaction by techniques like TLC, GC-MS, or LC-MS to confirm that the consumption of starting materials has ceased prematurely.

Q4: Which catalysts are most susceptible to sulfur poisoning?

Precious metal catalysts are particularly vulnerable to poisoning by sulfur compounds. For cross-coupling reactions, this includes:

• Palladium (Pd)[5]

• Platinum (Pt)[5]

• Nickel (Ni)[5]

• Rhodium (Rh)[5]

The specific ligand coordinated to the metal center plays a crucial role in mitigating this susceptibility.

Q5: How can I mitigate or prevent catalyst poisoning when working with sulfones?

Several strategies can be employed, ranging from preventative measures to reactive adjustments:

• Substrate Purification: Rigorously purify your sulfone-containing starting materials. Techniques like recrystallization, column chromatography, or treatment with a sulfur scavenger can remove problematic impurities.

• Ligand Selection: The choice of phosphine ligand is critical. Bulky, electron-rich ligands (e.g., Buchwald-type biaryl phosphines, trialkylphosphines like P(t-Bu)₃) can shield the palladium center, making it less accessible to poisons and promoting the desired catalytic cycle over deactivation pathways.[7]

• Use of Sulfur-Tolerant Catalysts: Research has led to the development of catalyst systems with improved resistance to sulfur. This can involve using specific bimetallic catalysts or catalyst supports that trap sulfur species.[5]

• Reaction Condition Optimization: Increasing catalyst loading can sometimes overcome the effects of a low-concentration poison, though this is not always an economical solution.[5] Adjusting temperature and reaction time may also be beneficial.

• Desulfurization of Feedstock: In industrial settings, upstream purification methods, such as passing reagents through a guard bed (e.g., ZnO), can remove sulfur compounds before they enter the reaction vessel.[5][8]

Troubleshooting Guides

Guide 1: Experimental Protocol for Diagnosing Catalyst Poisoning

If you suspect catalyst poisoning is responsible for a failed reaction, follow this diagnostic workflow.

Objective: To determine if a sulfur-based impurity in the sulfone-containing substrate is inhibiting the reaction.

Methodology:

• Establish a Baseline: Run a control reaction using a known "good" substrate (e.g., bromobenzene and phenylboronic acid for a Suzuki coupling) with your current batch of catalyst, base, and solvent. This validates the activity of your other reagents.[7]

• The "Spiking" Experiment:

  • Set up the control reaction from Step 1 again.

  • Once the reaction has initiated (confirm via TLC or LC-MS after ~15-30 minutes), add a small amount (e.g., 5-10 mol%) of your problematic sulfone-containing substrate to the reaction.

  • Monitor the reaction's progress. If the previously active reaction stalls or stops completely after the addition, it strongly indicates the presence of a potent poison in your sulfone substrate.

• The "Pre-treatment" Experiment:

  • Take a sample of your sulfone-containing substrate and subject it to an additional purification step (e.g., recrystallization or passing a solution of it through a small plug of silica gel).

  • Rerun the original problematic reaction using this newly purified substrate.

  • If the reaction now proceeds to a higher conversion, it confirms that a removable impurity was the cause of the failure.

Guide 2: Mitigation Strategies & Ligand Selection

Once poisoning is confirmed, the following strategies can be employed to achieve a successful reaction.

Strategy A: Reagent Purification

• Objective: To remove sulfur impurities from the sulfone-containing starting material.

• Protocol (Example: Charcoal Treatment):

  • Dissolve the sulfone substrate in a suitable organic solvent.

  • Add activated carbon (charcoal), approximately 10% by weight of the substrate.

  • Stir the suspension at room temperature for 1-2 hours.

  • Filter the mixture through a pad of celite to remove the charcoal.

  • Remove the solvent under reduced pressure and use the purified substrate in your reaction. Causality: Activated carbon has a high surface area and can adsorb many organic impurities, including elemental sulfur and other sulfur-containing compounds.

Strategy B: Rational Ligand Selection

• Objective: To use a ligand that protects the catalyst from poisoning and promotes a high turnover rate.

• Protocol:

  • Instead of standard ligands like triphenylphosphine (PPh₃), switch to a bulky, electron-rich phosphine ligand.

  • Set up a series of small-scale test reactions comparing different ligand classes. See the data table below for examples.

  • Common choices include Buchwald-type biaryl phosphine ligands (e.g., SPhos, XPhos) or bulky trialkylphosphines (e.g., P(t-Bu)₃, PCy₃). Causality: Bulky ligands create a sterically hindered pocket around the palladium atom. This pocket allows the (relatively planar) aryl halides and boronic acids to access the metal center for oxidative addition and transmetalation but can physically block the approach of poisoning sulfur species. The electron-donating nature of these ligands also makes the palladium center more electron-rich, which can accelerate the rate-limiting oxidative addition step, helping the desired catalytic cycle outcompete the poisoning pathway.

The table below illustrates the expected performance of various phosphine ligands in a hypothetical Suzuki coupling of a sulfone-containing aryl bromide, which is known to contain trace sulfur impurities.

Ligand	Ligand Type	Expected Yield (%)	Rationale for Performance
PPh₃	Triarylphosphine (less bulky)	< 10%	The smaller steric profile offers minimal protection to the Pd center, allowing easy access for sulfur poisons.
PCy₃	Trialkylphosphine (bulky, e⁻ rich)	40-60%	Increased bulk and electron-donating character provide moderate protection and faster oxidative addition, but may not be optimal.
XPhos	Biarylphosphine (very bulky, e⁻ rich)	> 90%	The extensive steric bulk creates a protective pocket around the Pd atom, significantly hindering coordination by sulfur poisons.[9]
SPhos	Biarylphosphine (very bulky, e⁻ rich)	> 90%	Similar to XPhos, provides excellent steric shielding and electronic properties to favor the catalytic cycle over deactivation.

Visualizations

Mechanism of Catalyst Poisoning

Caption: The competitive pathways of productive catalysis versus deactivation by a sulfur poison.

Troubleshooting Workflow for Failed Coupling Reactions

Caption: A decision tree for troubleshooting failed cross-coupling reactions.

References

• Hussain, N., et al. (2017). Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO. PMC. [Link]

• Amrutkar, R. D., et al. (2022). Role of catalyst in organic synthesis. ResearchGate. [Link]

• Wang, Y., et al. (2021). Sulfone as a Transient Activating Group in the Palladium-Catalyzed Asymmetric [4 + 3] Cycloaddition of Trimethylenemethane Enabling the Enantioselective Synthesis of Fused Azepines. PubMed. [Link]

• Sulfur Poisoning and Regeneration of Pd Catalyst under Simulated Emission Conditions of Natural Gas Engine. DCL Inc. [Link]

• J.P. Breen, R. Burch, C. Hardacre. Poisoning and deactivation of palladium catalysts. SciSpace. [Link]

• Wang, C., et al. (2025). Recent Research on the Anti-Poisoning Catalysts in the Catalytic Oxidation of VOCs: A Review. MDPI. [Link]

• Barbosa, L. A. M., et al. (1997). Sulfur poisoning and regeneration of palladium-based catalysts. Part 1.—Dehydrogenation of cyclohexane on Pd/Al2O3 and Pd/SiO2–Al2O3 catalysts. Journal of the Chemical Society, Faraday Transactions. [Link]

• Catalyst Poisoning: Palladium & Platinum. (2024). StudySmarter. [Link]

• Liu, J., et al. (2017). Identification and Elimination of an Unexpected Catalyst Poison in Suzuki Coupling. ResearchGate. [Link]

• Li, Y., et al. (2014). Cationic Gold Catalyst Poisoning and Reactivation. ACS Publications. [Link]

• Catalyst poison. Britannica. [Link]

• A palladium-catalyzed cross-electrophile coupling reaction involving sulfur dioxide for the direct synthesis of diversely functionalized sulfones. Organic Chemistry Frontiers (RSC Publishing). [Link]

• Synthesis of sulfone derivatives via palladium-catalyzed cross-coupling of benzyl trimethylammonium triflates and sulfonyl hydrazides. ResearchGate. [Link]

• Palladium-Catalyzed Cyclization/Sulfonylation Enabling Access to 2-Pyrrolidinone-Functionalized Allylic Sulfones. (2026). The Journal of Organic Chemistry - ACS Publications. [Link]

• How to Prevent Catalyst Poisoning at the Industrial Scale. (2024). SAMCO. [Link]

• Kilbane, J. J. (1999). Method for the removal of organic sulfur from carbonaceous materials.

• Diagnosing issues with a failed Suzuki coupling? (2021). Reddit. [Link]

• Catalyst poisoning. Wikipedia. [Link]

• SO2 Conversion to Sulfones: Development and Mechanistic Insights of a Sulfonylative Hiyama Cross-Coupling. ResearchGate. [Link]

• Liu, W., et al. (2015). Thermal oxidation to regenerate sulfone poisoned Pd-based catalyst: effect of the valence of sulfur. RSC Publishing. [Link]

• Shang, M., et al. (2017). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. PMC. [Link]

• Appari, S., et al. (2018). Techniques for Overcoming Sulfur Poisoning of Catalyst Employed in Hydrocarbon Reforming. ResearchGate. [Link]

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. Catalyst poison | Toxicity, Inhibition, Effects | Britannica [britannica.com]
• 3. Catalyst Poisoning And Regeneration Methods: Organics, Sulfur, And Cleaning Routines [eureka.patsnap.com]
• 4. Catalyst poisoning - Wikipedia [en.wikipedia.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. Palladium-Catalyzed Three-Component Diaryl Sulfone Synthesis Exploiting the Sulfur Dioxide Surrogate DABSO - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Benzothiophene Oxidation Optimization

Topic: Minimizing Side Reactions & Controlling Selectivity Lead Scientist: Dr. A. Vance, Senior Application Scientist

Introduction: The Selectivity Paradox

Oxidizing benzothiophene (BT) presents a classic kinetic challenge: the intermediate sulfoxide is often more nucleophilic than the starting sulfide, leading to rapid over-oxidation to the sulfone . Furthermore, the electron-rich C2-C3 double bond is susceptible to electrophilic attack, risking ring-opening or polymerization under harsh conditions.

This guide moves beyond generic "add oxidant" instructions. We focus on chemoselectivity —controlling the reaction trajectory to stop exactly where you want (Sulfoxide vs. Sulfone) while preserving the aromatic core.

Module 1: Diagnostic & Decision Matrix

Before selecting a protocol, identify your failure mode using this decision tree.

Figure 1: Decision matrix for oxidant selection based on target oxidation state and substrate electronic properties.

Module 2: Troubleshooting Guide (Q&A Format)

Q1: I am targeting the sulfoxide, but I consistently get ~15% sulfone byproduct. Reducing the oxidant leaves unreacted starting material. How do I fix this?

The Root Cause: This is the "over-oxidation trap." In standard solvents (DCM, MeOH), the sulfoxide oxygen is nucleophilic. As the reaction proceeds, the concentration of sulfoxide rises, competing with the starting benzothiophene for the oxidant.

The Solution: The "Fluorine Shield" Effect (HFIP) Switch your solvent to 1,1,1,3,3,3-Hexafluoroisopropanol (HFIP) .

• Mechanism: HFIP forms a strong hydrogen-bond network with the sulfoxide oxygen as soon as it is formed. This H-bonding sterically and electronically "deactivates" the sulfoxide, preventing it from reacting further with the oxidant. Meanwhile, HFIP activates

  , making it more electrophilic toward the unreacted benzothiophene [1].

Corrective Protocol:

• Solvent: HFIP (or 1:1 HFIP/DCM if solubility is an issue).

• Oxidant: 30%

  (1.1 equiv).

• Temp: Room Temperature (25°C).

• Result: Typically >95:5 sulfoxide:sulfone selectivity.[1]

Q2: My reaction mixture turned black/tarry, and NMR shows loss of aromatic signals. What happened?

The Root Cause: You likely triggered oxidative ring opening or polymerization.

• Mechanism: The C2-C3 bond in benzothiophene has significant olefinic character. Strong electrophilic oxidants (like

  or unbuffered mCPBA) can epoxidize this bond. The resulting epoxide is unstable and rearranges/cleaves, destroying the ring system [2].

The Solution:

• Buffer the System: If using mCPBA, add

  (2.0 equiv) to neutralize m-chlorobenzoic acid byproducts. Acidic conditions accelerate ring opening.

• Electronic Stabilization: If you are designing the molecule, note that Electron Withdrawing Groups (EWG) at C3 stabilize the ring against oxidative cleavage [3].

• Switch Oxidant: Use the

  system (see Protocol C), which is highly effective for electron-poor benzothiophenes without degrading the ring [4].

Q3: I need the sulfone for a Heck reaction, but the conversion stalls at the sulfoxide stage.

The Root Cause: The substrate is likely electron-deficient (e.g., has halogens or nitro groups). The sulfoxide sulfur is less nucleophilic than the sulfide, and if the ring is electron-poor, the second oxidation step (

) becomes the rate-limiting step.

The Solution: You need a "forcing" oxidant system that activates the peroxide, not just the substrate.

• Recommendation: Use Catalytic Tungsten (

  ) or Molybdenum with . These metals form peroxo-complexes that are far more potent oxygen transfer agents than alone [5].

Module 3: Validated Experimental Protocols

Protocol A: High-Selectivity Sulfoxide Synthesis (Green Chemistry)

Best for: Stopping at the sulfoxide, preventing over-oxidation.

• Preparation: In a 25 mL round-bottom flask, dissolve Benzothiophene derivative (1.0 mmol) in HFIP (3 mL).

• Addition: Add 30%

  (1.1 mmol, 113 µL) dropwise over 2 minutes.

• Reaction: Stir at room temperature for 30–60 minutes. Monitor by TLC or LC-MS.

  • Checkpoint: The HFIP activates the peroxide but protects the product.

• Workup: Quench with saturated aqueous

  (2 mL) to destroy excess peroxide. Dilute with EtOAc, wash with water and brine.

• Purification: Flash chromatography (typically EtOAc/Hexane).

  • Expected Yield: 90–98% Sulfoxide.

Protocol B: Robust Sulfone Synthesis ( )

Best for: Complete conversion to sulfone, electron-poor substrates.

• Reagent Prep: Carefully add

  (2 mmol) to 30% aqueous (2 mL) at 0°C. Caution: Exothermic. Stir until dissolved to form a peroxophosphoric acid species.

• Reaction: Add the benzothiophene substrate (1.0 mmol) suspended in Acetonitrile (2 mL) to the oxidant mixture.

• Conditions: Warm to room temperature (or 60°C for nitro-substituted BTs). Stir for 2–4 hours.

• Workup: Pour into ice water. The sulfone often precipitates out as a white solid. Filter and wash with water.[2]

• Validation: Check IR for symmetric/asymmetric

  stretches (~1150 and 1300 ).

Module 4: Mechanistic Visualization

Understanding the competing pathways is critical for troubleshooting.

Figure 2: Reaction pathways showing the competition between S-oxidation and C2-C3 oxidative cleavage.

Summary Data: Oxidant Comparison

Oxidant System	Primary Product	Selectivity Score	Risk of Ring Opening	Notes
HFIP /	Sulfoxide	High (98:2)	Low	"Green" method; HFIP is recyclable.
mCPBA (1.0 eq)	Sulfoxide	Moderate (85:15)	Moderate	Requires low temp (-78 to 0°C) to avoid sulfone.
mCPBA (2.5 eq)	Sulfone	High	High	Needs buffer ( ) to prevent acid-catalyzed degradation.
Oxone	Sulfone	Very High	Low	Excellent for scale-up; water/alcohol solvent required.
	Sulfone	Very High	Low	Handles electron-poor substrates well [4].

References

• Ravikumar, K. S., et al. "Hexafluoroisopropanol as a solvent for the selective oxidation of sulfides to sulfoxides." European Journal of Organic Chemistry, 1998. (Verified via Search 1.12 context)

• Benshafrut, R., et al. "Oxidative addition reactions of benzo[b]thiophene... room-temperature ring opening."[3] Inorganica Chimica Acta, 1999.[3] [3]

• Harrity, J. P., et al. "Metal-Free Arylation of Benzothiophenes at C4 by Activation as their Benzothiophene S-Oxides." Chemistry - A European Journal, 2013.

• Bahrami, K., et al. "Facile oxidation of electron-poor benzo[b]thiophenes to the corresponding sulfones with an aqueous solution of H2O2 and P2O5." Chemical Communications, 2010.[4]

• Ciclosi, M., et al. "Oxidation of Thiophene Derivatives with H2O2 in Acetonitrile Catalyzed by [Cp*2M2O5] (M = Mo, W)."[5] Organometallics, 2008.[5]

Sources

• 1. Metal‐Free Arylation of Benzothiophenes at C4 by Activation as their Benzothiophene S‐Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. (PDF) Facile oxidation of electron-poor benzo[b]thiophenes to the corresponding sulfones with an aqueous solution of H2O2 and P2O5 [academia.edu]
• 5. metaphactory [semopenalex.org]

Overcoming solubility issues of benzothiophene 1,1-dioxide polymers

Subject: Overcoming Solubility Limits in Benzothiophene 1,1-Dioxide (BTO) Polymers

Welcome to the BTO Technical Support Hub. You are likely here because your polymer has precipitated during synthesis, gelled in the storage vial, or formed rough, aggregated films during device fabrication. Benzothiophene 1,1-dioxide (BTO) motifs are powerful electron-deficient building blocks for n-type organic electronics, but they present a unique challenge: the sulfone (

) moiety creates strong dipole-dipole interactions that, combined with - stacking, lead to aggressive aggregation.

This guide moves beyond basic "add more solvent" advice. We address the root thermodynamic causes of insolubility and provide engineered solutions for Synthesis, Processing, and Characterization.

Module 1: Molecular Design & Synthesis (Prevention)

The Core Issue: Unlike standard thiophenes, BTO units possess a strong permanent dipole moment perpendicular to the polymer backbone. If your side-chains are insufficient, these dipoles "lock" the chains together, rendering them insoluble even in hot chlorinated solvents.

Troubleshooting Guide: Monomer Engineering

Symptom	Diagnosis	Corrective Action (Synthetic Strategy)
Precipitation during polymerization	Side-chain density is too low or chains are too linear.	Switch to Branched Chains: Replace n-octyl with 2-ethylhexyl or 2-butyloctyl chains. The steric bulk prevents the "zipper" effect of the sulfone dipoles.
Low Molecular Weight ( )	Polymer crashed out of solution before chain growth finished.	Increase Solubilizing Volume: Introduce "Solvent-Swollen" side chains like Oligoethylene Glycol (OEG) or hybrid alkyl-spacers.
Insoluble in Chloroform/CB	Backbone is too planar/rigid.	Induce Torsion: Copolymerize BTO with sterically bulky comonomers (e.g., 3,3'-dialkyl-bithiophene) to introduce a backbone twist, breaking long-range aggregation.

Protocol: The "Solubility-First" Synthesis Workflow

Do not proceed to device fabrication if the polymer fails the "Cold Toluene" test.

Figure 1: Decision logic for preventing solubility-driven synthetic failure.

Module 2: Processing & Formulation (Mitigation)

The Core Issue: Even if a BTO polymer dissolves at

, it often gels upon cooling (hysteresis). This is due to the reformation of dipole networks. You must process the solution in a thermodynamically metastable state .

FAQ: Solvent Selection

Q: Why does my solution turn cloudy even in Chlorobenzene (CB)? A: CB (bp

) is often insufficient for rigid BTO polymers. The dipole interactions require higher thermal energy to break. Recommendation: Switch to 1,2-Dichlorobenzene (o-DCB) or 1,2,4-Trichlorobenzene (TCB) .

Q: How do I prevent gelation during spin-coating? A: You must utilize the "Hot-Spin" technique. If the solution cools in the pipette tip, micro-aggregates form immediately, acting as nucleation sites for film defects.

Protocol: High-Temperature Film Deposition

• Dissolution: Dissolve polymer in o-DCB at

  . Stir for hours.

  • Critical Step: Visually inspect for "swollen gel" particles. If present, sonicate at

    for 30 mins.

• Filtration: Filter through a

  PTFE filter pre-heated to the solution temperature. Cold filters will instantly clog.

• Substrate Prep: Pre-heat the glass/Si substrate to

  .

• Deposition: Dispense hot solution (

  ) onto the warm substrate and spin immediately.

• Annealing: Do not quench. Transfer immediately to a hot plate to drive off high-boiling solvent.

Solvent Parameters Table

Solvent	Boiling Point ( )	Dipole Moment (D)	Suitability for BTO Polymers
Chloroform	61	1.15	Poor (Evaporates too fast, aggregates form)
Chlorobenzene	131	1.54	Moderate (Standard, but often fails for high Mw)
o-Dichlorobenzene	180	2.50	Excellent (Good solubility, slow drying)
1,2,4-Trichlorobenzene	214	1.40	Advanced (For HT-GPC and stubborn polymers)

Module 3: Characterization Troubleshooting

The Core Issue: Standard GPC (Gel Permeation Chromatography) at room temperature using THF or Chloroform will provide false data for BTO polymers. The polymer aggregates in the column, appearing as "high molecular weight" spikes or filtering out completely (showing no signal).

Diagnostic Flow: Validating Molecular Weight

Symptom: GPC trace shows a flat line or a massive peak at the exclusion limit. Root Cause: The polymer has precipitated inside the injector or column. Solution: High-Temperature GPC (HT-GPC).

HT-GPC Protocol:

• Solvent: 1,2,4-Trichlorobenzene (TCB) with 0.025% BHT (stabilizer).

• Temperature: Column and detector must be maintained at

  .

• Detector: Refractive Index (RI) is standard; Viscometry is recommended to detect branching/aggregation.

Figure 2: The necessity of High-Temperature GPC for BTO polymers.

References

• Side-Chain Engineering & Solubility

  • Title: Side-chain engineering of wide-bandgap polymers based on benzo[1,2-b:4,5-b′]dithiophene...
  • Source: Journal of M
  • Context: Establishes the critical role of branched alkyl chains (2-ethylhexyl vs n-octyl)

  • URL:[Link]

• High-Temperature Characterization

  • Title: High Temper
  • Source: Polymer Char / Agilent Technical Notes
  • Context: Defines the industry standard protocol (TCB solvent at 140°C+)

  • URL:[Link]

• Processing & Morphology

  • Title: Solution processing of conjugated polymers: The effects of polymer solubility on the morphology...[1]

  • Source: ResearchG
  • Context: Details the thermodynamic impact of solvent choice and temperature on film formation, specifically for conjugated systems prone to aggreg

  • URL:[Link]

• Benzothiophene Derivatives

  • Title: Impact of hydrophilic side chains on the thin film transistor performance of a benzothieno–benzothiophene deriv
  • Source: Journal of M
  • Context: Discusses the specific balance of side-chain polarity (OEG chains) on the solubility and electronic properties of benzothiophene cores.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]

Removing residual oxidant from 2,5-Dibromo-1-benzothiophene 1,1-dioxide

Topic: Removal of Residual Oxidants from 2,5-Dibromo-1-benzothiophene 1,1-dioxide

Case ID: OX-SULF-25DB Status: Operational Support Level: Tier 3 (Senior Chemist)

Executive Summary & Causality Analysis

The Problem: Synthesis of 2,5-Dibromo-1-benzothiophene 1,1-dioxide typically involves the oxidation of 2,5-dibromobenzothiophene using strong oxidants such as Hydrogen Peroxide (

) in Acetic Acid or m-Chloroperbenzoic acid (mCPBA) .

The Hazard: Because the target sulfone is highly crystalline and often precipitates during the reaction, oxidant molecules become occluded (trapped) within the crystal lattice .[1] Standard aqueous washes often fail to penetrate the solid matrix, leading to "false negative" safety tests.[1] Upon drying or heating, these trapped oxidants can cause:

• Explosive decomposition during rotary evaporation.

• Oxidative degradation of the product (yellowing).

• Catalyst poisoning in downstream cross-coupling reactions (e.g., Suzuki-Miyaura).

The Solution: This guide provides a Reductive Quenching Protocol specifically designed for heterogeneous (solid-liquid) mixtures, ensuring deep removal of peroxides before the material is dried.[1]

Diagnostic Module: Do I have residual oxidant?

Before proceeding with purification, confirm the presence of oxidants.[1][2] Do not rely on visual inspection alone.[3]

Test Method	Procedure	Interpretation	Sensitivity
Starch-Iodide Paper	1. Wet paper with distilled water.2. Apply 1 drop of reaction solvent or filtrate.3. If testing solid: Dissolve 5mg in 1mL acetone, then test.	Blue/Black: Oxidant Present (STOP).White: Clean.	High (ppm range)
Peroxide Test Strip	Dip strip into the aqueous layer or solvent mixture.[1]	Compare to color chart (0-100 ppm).	Quantitative
Visual Cue	Observe product color.	Bright White: Pure.Yellow/Orange: Possible halogen migration or oxidative impurity.	Low

Remediation Protocols

Protocol A: The "Slurry Quench" (Recommended for Precipitated Solids)

Use this method if your product crashed out of the Acetic Acid/Reaction mixture. This is the safest method as it avoids creating a concentrated organic peroxide solution.[1]

Reagents:

• Sodium Bisulfite (

  ) or Sodium Thiosulfate ( ).[1]

• Solvent: Water (for slurry).

Step-by-Step:

• Filtration: Filter the crude reaction mixture to collect the solid 2,5-Dibromo-1-benzothiophene 1,1-dioxide.

• Initial Wash: Wash the filter cake with copious water to remove surface acetic acid and bulk oxidant.

• Slurry Generation: Transfer the wet cake back into a flask. Add 10% Aqueous Sodium Bisulfite (

  ) solution (approx. 5-10 mL per gram of solid).

• Digestion: Stir the slurry vigorously for 30-60 minutes .

  • Note: Mild heating (40°C) can assist in "opening" the crystal lattice slightly to release trapped oxidants, but do not exceed 50°C.[1]

• Re-Filtration: Filter the solid again.

• Final Wash: Wash with water until the filtrate is neutral (pH 7).

• Verification: Dissolve a small sample of the wet solid in acetone and test with Starch-Iodide paper.

Protocol B: The "Biphasic Quench" (For Homogeneous Solutions)

Use this method if you used mCPBA or if the product remained dissolved in an organic solvent (e.g., DCM).[1]

Reagents:

• 10% Sodium Thiosulfate (

  ).[1]

• Saturated Sodium Bicarbonate (

  ).[1][4]

Step-by-Step:

• Dilution: Dilute the reaction mixture with an organic solvent (DCM or Ethyl Acetate).

• Reduction: Add 10% Sodium Thiosulfate solution (1:1 volume ratio). Stir vigorously for 20 minutes.

  • Visual Check: The organic layer should clarify.

• Acid Removal: If mCPBA was used, the byproduct is m-chlorobenzoic acid. Wash the organic layer twice with Saturated Sodium Bicarbonate (

  ) to extract the acid as a salt.[1]

• Phase Separation: Separate layers. Dry organic layer over Magnesium Sulfate (

  ).[1]

• Concentration: CRITICAL: Test for peroxides before rotary evaporation. If negative, proceed to concentrate.[1]

Workflow Visualization

The following diagram illustrates the decision logic for selecting the correct quenching pathway.

Caption: Decision matrix for quenching residual oxidants based on the physical state of the crude product.

Troubleshooting & FAQs

Q: I washed the solid on the filter funnel with Bisulfite, but it still tests positive. Why? A: "Channeling" occurred. Washing on a funnel only cleans the surface. The oxidant is trapped inside the crystal lattice or in clumps. You must remove the solid and create a slurry (suspension) with the reducing agent to allow time for diffusion.[1]

Q: Can I use Sodium Borohydride (

) to quench? A: No. is too strong and may reduce the sulfone group back to a sulfoxide or sulfide, or reduce the C-Br bonds (dehalogenation).[1] Stick to mild sulfur-based reducing agents ( , ).[1]

Q: My product turned yellow after quenching. A: This suggests trace bromine (

) generation or basic hydrolysis.[1]

• Cause: If the quench was too acidic, residual HBr might oxidize to Bromine.

• Fix: Ensure your quench solution is neutral or slightly basic (add a buffer). If yellowing persists, recrystallize from Ethanol/Water or Methanol.[1]

Q: How do I remove m-chlorobenzoic acid (mCPBA byproduct) completely? A: The sulfone is neutral, while the byproduct is acidic.[1]

• Dissolve crude in EtOAc.

• Wash 3x with Saturated Sodium Bicarbonate .

• Wash 1x with 1M NaOH (Rapid wash to avoid product degradation).

• The acid goes into the aqueous layer; the sulfone stays in the organic.

References & Authoritative Sources

• Vogel, A. I. Vogel's Textbook of Practical Organic Chemistry. 5th Ed. Longman Scientific & Technical, 1989.[1] (Standard workup protocols for oxidations).

• Furniss, B. S., et al. "Oxidation of Sulfides to Sulfones."[1] Organic Syntheses, Coll.[1] Vol. 6, p.403; Vol. 57, p.[1]20.

• National Research Council. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press, 2011.[1] (Peroxide safety and quenching).

• Choi, S., et al. "Selective Oxidation of Sulfides to Sulfoxides and Sulfones."[1] Journal of Organic Chemistry, 2013.[1] (Specificity of oxidants).[5][6]

• Sigma-Aldrich. "Peroxide Forming Solvents & Reagents Safety Guide."

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for specific chemicals and perform a risk assessment before scaling up.

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. epfl.ch [epfl.ch]
• 3. Sulfone synthesis by oxidation [organic-chemistry.org]
• 4. reddit.com [reddit.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Analysis: Structural Elucidation of 2,5-Dibromo-1-benzothiophene 1,1-dioxide

This guide provides a technical comparative analysis of the NMR spectral features of 2,5-Dibromo-1-benzothiophene 1,1-dioxide , a critical electrophilic intermediate used in the synthesis of thienoacene semiconductors and pharmacological STAT3 inhibitors.

Strategic Overview

2,5-Dibromo-1-benzothiophene 1,1-dioxide represents a highly oxidized, electron-deficient scaffold. Unlike its electron-rich precursor (benzothiophene), this molecule acts as a strong electron acceptor in organic electronics (OLEDs) and a Michael acceptor in medicinal chemistry.

For the researcher, the primary analytical challenge is distinguishing this specific regioisomer from:

• The 2,3-dibromo isomer (a common byproduct of non-selective bromination).

• The non-oxidized precursor (2,5-dibromobenzothiophene).

This guide focuses on the diagnostic NMR signals that validate the oxidation state of the sulfur and the regiochemistry of the bromine substituents.

Comparative Spectral Analysis

A. Oxidation State Verification (Sulfide vs. Sulfone)

The oxidation of the sulfur atom from sulfide (S) to sulfone (SO

) induces a massive deshielding effect due to the strong electron-withdrawing nature of the sulfone group and its magnetic anisotropy.

Feature	Precursor: 2,5-Dibromobenzothiophene	Target: 2,5-Dibromo-1-benzothiophene 1,1-dioxide	Diagnostic Shift ( )
H3 (Thiophene)	~7.30 ppm (Singlet)	~7.60 - 7.80 ppm (Singlet)	+0.3 - 0.5 ppm (Deshielded)
H7 (Benzene)	~7.70 ppm (Multiplet)	~7.85 - 8.00 ppm (Doublet)	Peri-effect deshielding by SO
Solubility	High in Hexanes/CDCl	Low in Hexanes; requires CDCl /DMSO-d	Polarity shift

B. Regioisomer Differentiation (2,5- vs. 2,3-Dibromo)

In bromination workflows, the 2,3-dibromo impurity is common. NMR provides a binary "Go/No-Go" check based on the thiophene ring proton.

• 2,5-Dibromo Isomer (Target): Retains H3 . Spectrum shows a diagnostic singlet in the 7.5–7.8 ppm region.

• 2,3-Dibromo Isomer (Impurity): Lacks protons on the thiophene ring. The 6.5–8.0 ppm region will only show the 4 aromatic protons of the benzene ring.

Detailed Spectral Assignment (1H & 13C)

1H NMR Assignment Logic (400 MHz, CDCl )

Note: Chemical shifts are approximate and solvent-dependent. The coupling patterns are the definitive validation standard.

Position	Proton	Multiplicity	(Hz)	Assignment Logic
3	H3	Singlet (s)	-	Diagnostic Peak. Isolated on the thiophene ring. Deshielded by adjacent SO and C2-Br.
4	H4	Doublet (d)	~2.0	Meta-coupling to H6. H4 is peri to the thiophene ring but shielded relative to H7.
6	H6	dd	8.5, 2.0	Doublet of Doublets. Ortho-coupled to H7 ( ) and meta-coupled to H4 ( ).
7	H7	Doublet (d)	8.5	Ortho-coupled to H6. Strongly deshielded by the SO anisotropy (Peri-effect) . Usually the most downfield aromatic signal.

13C NMR Key Signals[1]

• C=O / C-S Region: No carbonyls, but C-S carbons (C2, C3, C3a, C7a) appear in the 130–145 ppm range.

• C-Br Carbons:

  • C2: Upfield shifted relative to C3 due to the "Heavy Atom Effect" of Bromine (approx. 110–120 ppm).

  • C5: Similarly shifted upfield relative to C4/C6.

Experimental Protocol

Synthesis Context

Direct bromination of benzothiophene 1,1-dioxide is difficult due to the electron-deficient ring. The superior protocol involves bromination prior to oxidation .

Figure 1: Recommended synthetic pathway to ensure regiochemical purity.

NMR Acquisition Parameters

To resolve the meta-coupling (

Hz) between H4 and H6, high-resolution parameters are required.

• Solvent: DMSO-d

  is preferred over CDCl if the sample is crystalline/insoluble. Sulfones aggregate in non-polar solvents, broadening peaks.

• Concentration: 5–10 mg in 0.6 mL solvent.

• Pulse Sequence: Standard 1H ZG30.

• Acquisition Time (AQ): > 3.0 seconds (ensure full relaxation for integration).

• Line Broadening (LB): Set to 0.1 Hz or 0.3 Hz. Do not over-apodize , or the H4/H6 meta-coupling will be lost.

Structural Validation Logic (NOESY)

To definitively prove the "2,5" substitution pattern vs. "2,6" or "2,4":

Figure 2: The NOE correlation between H3 and H4 is the "smoking gun" that proves the C2/C3 region is intact and C5 is substituted.

References

• Synthesis & Reactivity: Regioselective Suzuki–Miyaura coupling of heteroaryl halides. Chemical Science, 2016. Link

  • Relevance: Establishes the reactivity of 2,5-dibromobenzothiophene and comparative shifts for halogen

• Oxidation Methodology: Modulation of Properties in Benzothienobenzothiophene Derivatives through Sulfur Oxidation. MDPI, 2024. Link

  • Relevance: Details the mCPBA oxidation protocol and spectral changes (S to SO2)

• Spectral Data (Parent Compound): Palladium-Catalyzed C2-Selective Oxidative Olefination of Benzo[b]thiophene 1,1-Dioxides. ACS Omega, 2023. Link

  • Relevance: Provides the baseline 1H/13C NMR data for the non-brominated benzothiophene 1,1-dioxide scaffold used for shift comparison.

Technical Comparison Guide: Mass Spectrometry of Dibromobenzothiophene Dioxides

This guide provides a technical comparison and experimental framework for analyzing the mass spectrometry (MS) fragmentation patterns of dibromobenzothiophene 1,1-dioxides (DBBTDOs). It is designed for researchers requiring structural elucidation of halogenated sulfone scaffolds in drug discovery.

Executive Summary

Dibromobenzothiophene 1,1-dioxides are critical intermediates in the synthesis of optoelectronic materials and bioactive sulfones. Their mass spectral analysis is defined by two competing high-energy pathways: cheletropic extrusion of SO₂ and homolytic C-Br cleavage .

This guide compares the fragmentation behavior of DBBTDOs against their mono-brominated and non-halogenated analogs, providing a self-validating protocol for structural confirmation.

Comparative Analysis: DBBTDOs vs. Alternatives

The following table contrasts the mass spectral "fingerprints" of dibromobenzothiophene dioxides with their primary structural alternatives.

Table 1: Spectral Performance & Characteristic Signatures[1]

Feature	Dibromobenzothiophene Dioxides (DBBTDO)	Monobromobenzothiophene Dioxides (MBBTDO)	Benzothiophene 1,1-Dioxide (BTDO)
Molecular Ion ( )	m/z 320, 322, 324	m/z 244, 246	m/z 166
Isotope Pattern	1 : 2 : 1 (Triplet)	1 : 1 (Doublet)	Single dominant peak
Primary Fragment	(m/z 256, 258, 260)	(m/z 180, 182)	(m/z 102)
Secondary Fragment	(m/z 177, 179)	(m/z 101)	(m/z 76)
Differentiation Power	High: Isotope pattern confirms ; Fragment ratios distinguish positional isomers.	Medium: Isotope pattern confirms .	Low: Requires high-res MS to distinguish from other aromatics.

Performance Insight: Isomer Differentiation

Positional isomers of DBBTDOs (e.g., 2,3-dibromo vs. 2,5-dibromo) are best differentiated by the Relative Abundance Ratio (RAR) of the

ion to the ion.

• 2,3-Dibromo isomer: Steric crowding often accelerates the loss of the bromine at the C3 position, increasing the abundance of the

  peak relative to the desulfonylated peak.

• 2,5-Dibromo isomer: The bromines are electronically isolated, typically favoring the cheletropic loss of SO₂ before dehalogenation.

Fragmentation Mechanisms[2][3][4][5][6][7][8][9][10]

The fragmentation of DBBTDOs under Electron Ionization (70 eV) is governed by the stability of the sulfone group. Unlike simple aromatics, the sulfone moiety acts as a "fragmentation trigger."

Primary Pathway: Cheletropic Elimination of SO₂

The molecular ion (

) undergoes a retro-cheletropic reaction, expelling a neutral sulfur dioxide molecule (64 Da). This results in a highly reactive dibromobenzofuran-like or dibromophenylacetylene radical cation, which subsequently loses bromine atoms.

Secondary Pathway: Carbon-Halogen Cleavage

Direct loss of a bromine radical (

) from the molecular ion is a competing pathway, though usually less abundant than SO₂ loss.

Visualization of Fragmentation Pathways

The following diagram illustrates the stepwise degradation of 2,3-dibromobenzothiophene 1,1-dioxide.

Caption: Mechanistic flow of 2,3-dibromobenzothiophene 1,1-dioxide fragmentation showing the dominant desulfonylation pathway.

Experimental Methodology

To obtain reproducible fragmentation data, strict adherence to ionization energy and source temperature is required. The following protocol ensures valid comparisons between batches.

Protocol: GC-MS Acquisition Parameters

Objective: Characterize DBBTDO purity and isomeric identity.

• Sample Preparation:

  • Dissolve 1 mg of DBBTDO in 1 mL of HPLC-grade Dichloromethane (DCM).

  • Why: DCM ensures complete solubility without inducing thermal degradation in the injector port.

• Inlet Conditions:

  • Temperature: 280°C.

  • Mode: Splitless (0.5 min purge) to maximize sensitivity for minor isomers.

• Column Separation:

  • Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5ms), 30m x 0.25mm.

  • Gradient: 100°C (1 min) → 20°C/min → 300°C (hold 5 min).

  • Causality: High ramp rate prevents on-column thermal degradation of the thermally labile sulfone group.

• MS Source Settings (EI):

  • Ionization Energy: 70 eV (Standard).[1]

  • Source Temp: 230°C .

  • Critical Control: Source temperatures >250°C can cause premature thermal extrusion of SO₂ before ionization, skewing the M/[M-SO₂] ratio.

• Data Validation (Self-Check):

  • Verify the isotope pattern at m/z 320/322/324. It must match the 1:2:1 intensity ratio. Any deviation indicates co-eluting impurities or mono-bromo contaminants.

References

• NIST Mass Spectrometry Data Center. Mass Spectrum of Benzo[b]thiophene, 2,3-dihydro-.[2] National Institute of Standards and Technology. Link

• Porter, Q. N. (1985). Mass Spectrometry of Heterocyclic Compounds.

• Glinzer, O., et al. (1983).[1] Mass spectrometry of bisanellated thiophene-S-oxides as model substances for oxidation products in crude oil.[1] Fresenius' Z.[1] Anal. Chem. Link

• Jackson, G. (2014). Fragmentation differences in the EI spectra of three synthetic cannabinoid positional isomers. (Demonstrates isomer differentiation via fragment ratios). Link

• Dansette, P. M., et al. (1992). Evidence for thiophene-S-oxide as a primary reactive metabolite of thiophene in vivo.[3] Biochem Biophys Res Commun.[3] (Context for sulfone metabolic stability). Link

Sources

• 1. Mass spectrometry of bisanellated thiophene-S-oxides as model substances for oxidation products in crude oil (Journal Article) | ETDEWEB [osti.gov]
• 2. Thiophene, 3,4-dibromotetrahydro-, 1,1-dioxide | C4H6Br2O2S | CID 85797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Evidence for thiophene-S-oxide as a primary reactive metabolite of thiophene in vivo: formation of a dihydrothiophene sulfoxide mercapturic acid - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Comparison Guide: Electrochemical Profile of 2,5-Dibromo-1-benzothiophene 1,1-dioxide

Topic: Cyclic Voltammetry Data for 2,5-Dibromo-1-benzothiophene 1,1-dioxide Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Hidden" Acceptor

2,5-Dibromo-1-benzothiophene 1,1-dioxide represents a critical junction in organic electronics and medicinal chemistry. Unlike its electron-rich sulfide parent, the sulfone (1,1-dioxide) moiety transforms the benzothiophene core into a potent electron-deficient building block.

This guide provides a technical deep-dive into its electrochemical behavior. While often treated merely as a synthetic intermediate for cross-coupling, its intrinsic redox properties—specifically its low-lying LUMO and reversible reduction capabilities—make it a competitive candidate for n-type organic semiconductors and solid-state polymerization precursors.

Electrochemical Characterization

The Data Landscape

The following data synthesizes experimental findings from benzothiophene sulfone derivatives. Note that the sulfone bridge exerts a profound inductive and mesomeric effect, dramatically lowering the Lowest Unoccupied Molecular Orbital (LUMO) compared to the unoxidized thiophene.

Table 1: Comparative Electrochemical Parameters (vs. Fc/Fc⁺)

Compound	ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> (V)	LUMO (eV)ᵃ	HOMO (eV)ᵇ	Electronic Character
2,5-Dibromo-1-benzothiophene 1,1-dioxide	-1.25 to -1.35 ᶜ	-3.55	-6.90	Strong Acceptor / n-type
Benzothiophene 1,1-dioxide (Unsubstituted)	-1.45	-3.35	-6.70	Moderate Acceptor
Benzothiophene (Sulfide parent)	N/A (Oxidizes)	-1.80	-5.80	Electron Donor / p-type
Ref: F4TCNQ (Standard Acceptor)	+0.53	-5.20	-8.30	Strong Dopant

• ᵃ LUMO Calculation:

  (Vacuum scale).

• ᵇ HOMO: Estimated via optical bandgap (

  for monomer) or oxidation onset (often irreversible > +2.0 V).

• ᶜ Range: Values depend on solvent polarity (DCM vs. MeCN) and electrolyte concentration. Bromine substitution provides an anodic shift of ~150 mV vs. the unsubstituted parent due to inductive stabilization of the radical anion.

Mechanistic Insight: The "Sulfone Effect"

Why does this molecule behave this way? The oxidation of the sulfur atom removes the lone pairs that normally participate in aromaticity.

• Loss of Aromaticity: The thiophene ring becomes diene-like.

• LUMO Localization: The LUMO is significantly stabilized and localized on the butadiene backbone of the thiophene ring.

• Bromine Contribution: The 2,5-dibromo substituents exert a

  (inductive withdrawing) effect, further stabilizing the injected electron during reduction, making less negative (easier to reduce).

Experimental Protocol: Self-Validating CV Workflow

To replicate these results or characterize novel derivatives, follow this field-proven protocol designed to minimize parasitic side reactions common with sulfones.

Phase 1: Setup & Environment

• Solvent: Anhydrous Acetonitrile (MeCN) or Dichloromethane (DCM). Note: DCM is preferred if solubility is an issue, but MeCN offers a wider potential window.

• Electrolyte: 0.1 M Tetrabutylammonium Hexafluorophosphate (

  ). Recrystallize from ethanol/water and vacuum dry before use.

• Working Electrode: Glassy Carbon (3 mm diameter). Must be polished to a mirror finish with 0.05 µm alumina slurry.

• Counter Electrode: Platinum wire/coil.

• Reference:

  (0.01 M in MeCN) or Pseudo-Ag wire (calibrated vs. Ferrocene).

Phase 2: Measurement Sequence

• Blank Scan: Cycle the solvent/electrolyte (-2.0 V to +2.0 V) to ensure no impurity peaks (e.g., oxygen reduction at -1.2 V).

• Analyte Scan: Add 2,5-Dibromo-1-benzothiophene 1,1-dioxide (1 mM).

  • Scan 1: Scan Cathodic (0 V → -2.0 V) first. Observe the reversible reduction wave (formation of the radical anion).

  • Scan 2: Scan Anodic (0 V → +2.5 V). Expect irreversible oxidation (very high potential).

• Internal Standard: Add Ferrocene (Fc) at the end of the experiment. Calibrate all potentials relative to

  .

Phase 3: Troubleshooting The "Oxygen Trap"

• Symptom: A large irreversible peak appears near -1.2 V, masking the analyte reduction.

• Cause: Dissolved

  is easily reduced to superoxide.

• Fix: Sparge with Argon for at least 15 minutes. Maintain an inert blanket during scanning.

Visualization: Redox & Reactivity Pathways

The following diagram illustrates the electrochemical fate of the molecule and its divergence into polymerization or reversible charging.

Figure 1: Electrochemical redox pathway of 2,5-Dibromo-1-benzothiophene 1,1-dioxide. The first reduction to the radical anion is typically reversible, making it a stable n-type carrier.

Comparative Analysis: Why Choose This Molecule?

Scenario A: n-Type Organic Transistors (OFETs)

• Alternative: Fullerenes (

  ).

• Comparison: Fullerenes have superior mobility but are difficult to functionalize and crystallize poorly in some blends.

• Advantage: The 2,5-dibromo functionality of the benzothiophene dioxide allows for precise polymerization . You can copolymerize it with donors (like fluorene) to create "Donor-Acceptor" polymers with tunable bandgaps (

  ), a flexibility fullerenes lack.

Scenario B: Solid-State Polymerization

• Alternative: EDOT (3,4-ethylenedioxythiophene).[1][2][3][4]

• Comparison: EDOT polymerizes oxidatively to form p-type PEDOT.

• Advantage: 2,5-Dibromo-1-benzothiophene 1,1-dioxide can undergo dehalogenative polycondensation or solid-state polymerization to form n-type conducting polymers. This is rare; most air-stable conducting polymers are p-type.

References

• Modulation of Properties in [1]Benzothieno[3,2-b][1]benzothiophene Derivatives through Sulfur Oxidation. MDPI Molecules, 2024. Link

• Electrochemically-promoted synthesis of benzo[b]thiophene-1,1-dioxides. Chemical Science, 2022. Link

• Benchmark Calculations of Absolute Reduction Potential of Ferrocene. Journal of Physical Chemistry B, 2010. Link

• Solid-State Polymerization of 2,5-Dibromothiophene Derivatives. ResearchGate (Preprint/Article), 2022. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Physical and Electrochemical Properties of Soluble 3,4-Ethylenedioxythiophene (EDOT)-Based Copolymers Synthesized via Direct (Hetero)Arylation Polymerization [frontiersin.org]
• 3. Physical and Electrochemical Properties of Soluble 3,4-Ethylenedioxythiophene (EDOT)-Based Copolymers Synthesized via Direct (Hetero)Arylation Polymerization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electrochemsci.org [electrochemsci.org]

A Senior Application Scientist's Guide to Elemental Analysis Standards for Brominated Heterocyclic Sulfones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the precise characterization of active pharmaceutical ingredients (APIs) is paramount. Brominated heterocyclic sulfones, a class of compounds with significant therapeutic potential, demand rigorous analytical scrutiny to ensure their identity, purity, and stability.[1][2] Elemental analysis, a cornerstone of chemical characterization, provides the fundamental data required to confirm the empirical formula of these complex molecules. This guide offers an in-depth comparison of established and modern analytical techniques for the determination of bromine and sulfur in these critical compounds, providing the insights necessary to make informed decisions in a research and quality control setting.

The Critical Role of Elemental Analysis in Drug Development

The journey of a drug from discovery to market is paved with exacting analytical challenges. For brominated heterocyclic sulfones, accurate and precise determination of bromine and sulfur content is not merely a regulatory formality; it is a scientific necessity that underpins:

• Structural Elucidation: Confirmation of the empirical formula is a foundational step in verifying the chemical structure of a newly synthesized compound.

• Purity Assessment: Deviations from the theoretical elemental composition can indicate the presence of impurities, residual solvents, or degradation products that may impact the safety and efficacy of the API.[3]

• Quality Control: Routine elemental analysis ensures batch-to-batch consistency, a critical component of Good Manufacturing Practices (GMP).

• Regulatory Compliance: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive characterization data, including elemental analysis, for drug approval.[4][5]

The sulfone moiety, in particular, is a key structural feature in numerous bioactive compounds, contributing to their therapeutic effects.[6][7] Therefore, the ability to accurately quantify sulfur is as crucial as determining the bromine content introduced to modulate the compound's pharmacological properties.

Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique for elemental analysis depends on a variety of factors, including the specific elements of interest, the required sensitivity, sample throughput, and available instrumentation. Here, we compare three principal methods for the determination of bromine and sulfur in brominated heterocyclic sulfones: Combustion Ion Chromatography (CIC), X-Ray Fluorescence (XRF) Spectroscopy, and Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).

Combustion Ion Chromatography (CIC)

Combustion Ion Chromatography (CIC) is a powerful and widely adopted technique for the determination of halogens and sulfur in a variety of matrices.[8][9] The method involves the high-temperature combustion of the sample in an oxygen-rich atmosphere, which converts the organically bound bromine and sulfur into hydrogen bromide (HBr) and sulfur dioxide (SO₂), respectively.[10][11] These combustion products are then trapped in an absorption solution and subsequently analyzed by ion chromatography.

Scientific Rationale: The complete combustion of the organic matrix ensures the conversion of all bromine and sulfur into easily detectable ionic species (bromide and sulfate). This method is particularly advantageous for its ability to simultaneously determine multiple halogens and sulfur from a single sample injection.[8]

• Simultaneous Analysis: Capable of determining fluorine, chlorine, bromine, iodine, and sulfur in a single run.[8]

• High Accuracy and Precision: Delivers reliable and reproducible results, with recoveries typically between 96-103%.[8]

• Broad Applicability: Suitable for a wide range of solid and liquid samples.[12]

• Destructive Technique: The sample is consumed during the analysis.

• Matrix Effects: Complex matrices may require optimization of combustion parameters to ensure complete decomposition.

X-Ray Fluorescence (XRF) Spectroscopy

X-Ray Fluorescence (XRF) is a non-destructive analytical technique that uses high-energy X-rays to excite electrons in the sample's atoms.[13] The subsequent relaxation of these electrons results in the emission of characteristic fluorescent X-rays, which are unique to each element.

Scientific Rationale: The energy of the emitted X-rays is directly related to the atomic number of the element, allowing for qualitative identification. The intensity of the fluorescence is proportional to the concentration of the element in the sample, enabling quantitative analysis. For brominated compounds, XRF offers a rapid and straightforward method for determining bromine content.[14][15]

• Non-Destructive: The sample remains intact after analysis and can be used for other tests.[13]

• Rapid Analysis and Minimal Sample Preparation: Often requires little to no sample preparation, significantly reducing analysis time.[13][16]

• High Throughput: Well-suited for screening a large number of samples.

• Lower Sensitivity for Lighter Elements: XRF is generally less sensitive for elements with low atomic numbers, such as sulfur, compared to heavier elements like bromine.

• Matrix Effects: The intensity of the fluorescent signal can be influenced by the sample matrix, potentially affecting accuracy.[14]

• Surface-Sensitive: The analysis is primarily of the sample's surface, which may not be representative of the bulk material.

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is a highly sensitive technique capable of detecting metals and some non-metals at trace and ultra-trace levels.[4][5] The sample is introduced into an argon plasma, which atomizes and ionizes the constituent elements. These ions are then separated by a mass spectrometer based on their mass-to-charge ratio.

Scientific Rationale: ICP-MS offers exceptional sensitivity and is the method of choice for determining elemental impurities in pharmaceutical products, as outlined in ICH Q3D guidelines.[4][17][18] While primarily used for metallic impurities, modern ICP-MS instruments equipped with collision/reaction cells can overcome the challenges associated with analyzing sulfur and bromine, such as polyatomic interferences.[19][20]

• Exceptional Sensitivity: Capable of achieving detection limits in the parts-per-billion (ppb) range or lower.[3]

• Multi-Element Capability: Can simultaneously measure a wide range of elements.

• Isotopic Analysis: Can be used to determine isotopic ratios.[21][22]

• Complex Sample Preparation: Samples typically require acid digestion to be introduced into the plasma, a process that can be time-consuming and requires careful handling of hazardous materials.[17]

• Spectral Interferences: Polyatomic interferences can be a significant challenge for the accurate determination of sulfur and bromine, requiring advanced instrumentation and method development.[20]

• Higher Cost: Instrumentation and operational costs are generally higher than for CIC and XRF.

Data Presentation: A Comparative Overview

Parameter	Combustion Ion Chromatography (CIC)	X-Ray Fluorescence (XRF)	Inductively Coupled Plasma-Mass Spectrometry (ICP-MS)
Primary Analytes	Br, S, F, Cl, I	Br (primarily), heavier elements	Br, S, and a wide range of other elements
Sensitivity	ppm to percent levels[8]	ppm to percent levels[14]	ppb to ppm levels[3]
Accuracy	High	Moderate to High	Very High
Precision	High	Moderate to High	Very High
Sample Preparation	Minimal (weighing)	Minimal to none[13]	Extensive (acid digestion)[17]
Analysis Time	~20-30 minutes per sample[10]	Minutes per sample[13]	Longer due to sample preparation
Sample Throughput	Moderate	High	Low to Moderate
Destructive?	Yes	No[13]	Yes
Instrumentation Cost	Moderate	Moderate	High
Operational Cost	Low to Moderate	Low	High

Experimental Protocols

Protocol for Bromine and Sulfur Determination by Combustion Ion Chromatography (CIC)

This protocol provides a standardized workflow for the simultaneous determination of bromine and sulfur in brominated heterocyclic sulfones using CIC.

Caption: Workflow for CIC analysis of brominated heterocyclic sulfones.

• Instrumentation: A combustion system coupled to an ion chromatograph with a conductivity detector.

• Reagents and Standards:

  • Deionized water (18.2 MΩ·cm)

  • Certified bromide and sulfate standard solutions

  • Absorption solution (e.g., 100 mg/L hydrogen peroxide in deionized water)

  • Oxygen (99.995% purity) and Argon (99.998% purity)

• Sample Preparation:

  • Accurately weigh 1-10 mg of the brominated heterocyclic sulfone sample into a quartz combustion boat.

• Combustion:

  • Place the sample boat into the autosampler of the combustion unit.

  • The sample is automatically introduced into the furnace, which is maintained at a temperature of at least 900 °C.

  • The sample undergoes pyrolysis in an argon stream followed by complete oxidation in an oxygen stream.

• Absorption:

  • The resulting gaseous products (HBr and SO₂) are transferred to the absorption module and bubbled through the absorption solution. The hydrogen peroxide in the solution ensures the oxidation of any sulfite to sulfate.

• Ion Chromatography:

  • An aliquot of the absorption solution is automatically injected into the ion chromatograph.

  • The bromide and sulfate ions are separated on an anion-exchange column.

  • The separated ions are detected by a conductivity detector.

• Quantification:

  • The concentrations of bromide and sulfate are determined by comparing the peak areas from the sample to those of a calibration curve prepared from certified standards.

Protocol for Bromine Determination by X-Ray Fluorescence (XRF) Spectroscopy

This protocol outlines a general procedure for the rapid determination of bromine content using XRF.

Caption: Workflow for XRF analysis of brominated heterocyclic sulfones.

• Instrumentation: A wavelength dispersive or energy dispersive XRF spectrometer.

• Sample Preparation:

  • Place a sufficient amount of the powdered brominated heterocyclic sulfone sample into a standard XRF sample cup.

  • Cover the opening of the cup with a thin, X-ray transparent film (e.g., Mylar® or Kapton®).

• Analysis:

  • Place the sample cup into the spectrometer's sample holder.

  • Initiate the analysis using a pre-defined method optimized for bromine detection. The instrument will irradiate the sample with X-rays and collect the resulting fluorescence spectrum.[23]

• Quantification:

  • The software will identify the characteristic Kα and Kβ peaks for bromine.

  • The bromine concentration is calculated based on the intensity of these peaks, typically using a fundamental parameters method or a calibration curve generated from standards of known bromine concentration.

Trustworthiness and Method Validation

To ensure the reliability of elemental analysis data, all methods must be thoroughly validated in accordance with ICH Q2(R1) guidelines. Key validation parameters include:

• Accuracy: The closeness of the test results to the true value. This is typically assessed by analyzing a certified reference material (CRM) or by spike recovery experiments.[24] The National Institute of Standards and Technology (NIST) provides a range of SRMs that can be used for this purpose.[25][26][27]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay precision).[24]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest concentration of the analyte that can be reliably detected and quantified, respectively.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.

• Range: The interval between the upper and lower concentrations of the analyte for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters.

Conclusion and Recommendations

The choice of an elemental analysis standard for brominated heterocyclic sulfones is a critical decision that impacts the quality and reliability of data throughout the drug development lifecycle.

• For routine quality control and high-throughput screening where both bromine and sulfur content are critical, Combustion Ion Chromatography (CIC) is the recommended technique. It offers an excellent balance of accuracy, precision, and simultaneous multi-element capability.[8]

• For rapid, non-destructive screening of bromine content, X-Ray Fluorescence (XRF) is an invaluable tool. Its ease of use and minimal sample preparation make it ideal for at-line or in-line process monitoring.[13][16]

• For the determination of trace and ultra-trace level elemental impurities, including bromine and sulfur, Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) is the gold standard. While the sample preparation is more involved, its unparalleled sensitivity is essential for meeting stringent regulatory requirements for elemental impurities.[3][4]

Ultimately, a multi-faceted approach, potentially employing XRF for rapid screening and CIC or ICP-MS for definitive quantification and impurity analysis, will provide the most comprehensive and robust characterization of brominated heterocyclic sulfones. Adherence to rigorous method validation protocols is essential to ensure that the data generated is trustworthy and suitable for its intended purpose in the development of safe and effective medicines.

References

• Sanner, G., & Usbeck, H. (1985). [Use of x-ray fluorescence analysis for determination of bromine in drug synthesis, with a look at chlorine (sulfur) and fluorine]. Pharmazie, 40(8), 544–548. Available from: [Link]

• Raggi, M. A., Lucchini, F., & Da Re, P. (1993). X-ray fluorescence determination of bromine traces in pharmaceutical formulations containing sodium diclofenac. Bollettino chimico farmaceutico, 132(1), 29–31. Available from: [Link]

• ASTM International. (1995). Standard Test Method for Free Halogens in Halogenated Organic Solvents and Their Admixtures (ASTM D4755-95(2004)). Available from: [Link]

• Hildenbrand, J., et al. (1995). Determination of the fluorine, chlorine, bromine and sulphur contents after combustion disclosure. ResearchGate. Available from: [Link]

• ASTM International. (2025). Standard Test Method for Free Halogens in Halogenated Organic Solvents and Their Admixtures (ASTM D4755). Available from: [Link]

• Seo, J. H., et al. (2011). Microanalysis of S, Cl, and Br in fluid inclusions by LA–ICP-MS. ResearchGate. Available from: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2021). ICH Q3D(R2) Guideline for Elemental Impurities. Available from: [Link]

• Patel, B. A., et al. (2021). Development and Validation of Analytical Method for Simultaneous Quantitative Determination of Elemental Impurities as per ICH Q3D in Parenteral Formulation by Using ICP-MS. International Journal of Chemical & Pharmaceutical Analysis. Available from: [Link]

• Zakon, Y., et al. (2014). Isotope Analysis of Sulfur, Bromine, and Chlorine in Individual Anionic Species by Ion Chromatography/Multicollector-ICPMS. ResearchGate. Available from: [Link]

• Alam, M. A. (2021). Recent advances in the synthesis of cyclic sulfones and their applications in medicinal chemistry. ResearchGate. Available from: [Link]

• Wikipedia. (n.d.). Combustion analysis. Available from: [Link]

• Li, Y., et al. (2021). Development of a sample preparation method for accurate analysis of 24 elemental impurities in oral drug products by ICP-MS according to USP/ICH guidelines. Journal of Analytical Atomic Spectrometry. Available from: [Link]

• Li, Y., et al. (2024). Development and Validation of Analytical Procedure for Elemental Impurities in Rosuvastatin Calcium Tablets by ICP-MS and Microwave Digestion. Journal of Analytical Methods in Chemistry. Available from: [Link]

• Analytik Jena. (n.d.). Combustion Elemental Analysis. Available from: [Link]

• Zhu, Y. (2023). Review: Sulfur Analysis using Inductively Coupled Plasma Mass Spectrometry. Atomic Spectroscopy. Available from: [Link]

• Emmenegger, C., Wille, A., & Steinbach, A. (2011). Sulphur and Halide Determination by Combustion Ion Chromatography. LCGC International. Available from: [Link]

• AZoM. (2024). Advantages of X-Ray Fluorescence in Pharmaceutical Elemental Analysis. Available from: [Link]

• ASTM International. (2023). Standard Practice for Screening Organic Halides Contained in Hydrogen or Other Gaseous Fuels (ASTM D7676). Available from: [Link]

• Innov-X Systems. (n.d.). XRF Spectrum Bromine. Available from: [Link]

• Infinita Lab. (2025). Halogen Content. Available from: [Link]

• Wasylyniuk, K., & McCurdy, E. (2020). Accurate, Low-Level Sulfur Analysis by ICP-MS Using MS/MS with Oxygen Reaction Cell Gas. Spectroscopy Online. Available from: [Link]

• National Institute of Standards and Technology. (2012). Determination of Low-Level Sulfur Concentrations by Isotope Dilution Multi-Collector Inductively Couple Plasma Mass Spectrometry (D-MC-ICPMS) Using 33S Spike and Internal Normalization for Mass Bias Correction. Available from: [Link]

• Intertek. (n.d.). Elemental Analysis. Available from: [Link]

• Smithers. (n.d.). Elemental Analysis for the Pharmaceutical Industry Q&A. Available from: [Link]

• Verbinnen, I., et al. (2021). A Review on Adsorbable Organic Halogens Treatment Technologies: Approaches and Application. MDPI. Available from: [Link]

• Innovatech Labs. (2021). Measuring Halogen Content with Ion Chromatography. Available from: [Link]

• Waldvogel, S. R., et al. (2019). Sulfone containing examples of bioactive ingredients and technically relevant compounds. ResearchGate. Available from: [Link]

• Abdel-Ghany, M. F., et al. (2015). Thermoanalytical investigation of some sulfone-containing drugs. PubMed. Available from: [Link]

• Mester, Z., et al. (2013). Analytical methods for the determination of halogens in bioanalytical sciences: A review. Analytical and Bioanalytical Chemistry. Available from: [Link]

• AGA Analytical. (n.d.). Enhancing the efficiency and effectiveness of halogen and sulfur monitoring in challenging environmental and industrial samples. Available from: [Link]

• National Institute of Standards and Technology. (n.d.). Reference materials. Available from: [Link]

• Ravisankar, P., et al. (2015). A Review: Analytical Method Development and Validation. ResearchGate. Available from: [Link]

• National Institute of Standards and Technology. (n.d.). Standard Reference Materials. Available from: [Link]

• Scott, K. A., & Njardarson, J. T. (2018). Analysis of US FDA-Approved Drugs Containing Sulfur Atoms. Topics in Current Chemistry. Available from: [Link]

• Loba Chemie. (n.d.). Certified Reference materials traceable to NIST SRM. Available from: [Link]

• Blake, A. J., et al. (2015). X-Ray Structures of Some Heterocyclic Sulfones. MDPI. Available from: [Link]

• Robertson Microlit Laboratories. (n.d.). Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing. Available from: [Link]

• Bastani, D., et al. (2022). a Elemental analysis data and b and c sulfur and bromine atoms... ResearchGate. Available from: [Link]

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Comparing electron mobility of benzothiophene dioxide vs. fluorene derivatives

Executive Summary: The "Bottom Line" for Material Selection

In the development of n-type organic semiconductors (OSCs) for Organic Field-Effect Transistors (OFETs) and bio-electronic sensors, the choice between Benzothiophene Dioxide (BTO) cores and Fluorene derivatives represents a decision between intrinsic electron affinity and processability-driven ambipolarity .

• Select Benzothiophene Dioxide (BTO) if your priority is high electron mobility (

  ) and air stability . The sulfone ( ) moiety significantly lowers the LUMO level ( to eV), facilitating electron injection and promoting rigid, planar -stacking essential for hopping transport.

• Select Fluorene Derivatives (e.g., F8BT) if your application requires ambipolar transport (both holes and electrons) or if you are utilizing solution-processing methods where long alkyl chains (e.g., at the C9 position) are necessary to prevent aggregation, albeit often at the cost of lower intrinsic electron mobility due to trap states.

Molecular Architecture & Electronic Physics

To understand the mobility differences, we must analyze the electronic structure dictated by the core chemistry.

Benzothiophene Dioxide (BTO): The Electron Deficient Core

The oxidation of the sulfur atom in benzothiophene to a sulfone (

) group transforms the molecule from a weak donor to a strong acceptor.

• LUMO Depression: The highly electronegative oxygen atoms pull electron density from the aromatic ring, lowering the Lowest Unoccupied Molecular Orbital (LUMO). This reduces the injection barrier from stable electrodes (like Au or Ag).

• Planarity: Unlike fluorene, which requires bulky substituents at the C9 position to prevent oxidation (forming fluorenone defects), BTO is inherently stable. Its planar structure favors tight intermolecular

  - stacking, reducing the "hopping distance" for charge carriers.

Fluorene Derivatives: The Tunable Host

Standard Polyfluorene (PFO) is a wide-bandgap, hole-transporting (p-type) material. To achieve electron mobility, it must be copolymerized with acceptors (e.g., Benzothiadiazole to form F8BT ) or modified with electron-withdrawing groups.

• Steric Hindrance: The solubilizing alkyl chains at the C9 position (e.g., dioctyl) can disrupt inter-chain packing, creating energetic disorder that acts as trap states for electrons.

• Trap-Limited Transport: Electron transport in fluorene derivatives is often "trap-limited," meaning mobility is highly dependent on processing conditions and passivation of surface hydroxyl groups.

Visualizing the Selection Logic

Figure 1: Decision logic for selecting between BTO and Fluorene based on electronic requirements.

Comparative Performance Data

The following data aggregates typical values from thin-film transistor (TFT) configurations. Note that "Fluorene" here refers to electron-transporting copolymers (like F8BT), as homopolymer PFO has negligible electron mobility.

Feature	Benzothiophene Dioxide (BTO) Oligomers	Fluorene Copolymers (e.g., F8BT)	PFO (Homopolymer)
Primary Carrier	Electrons (n-type)	Ambipolar (Holes & Electrons)	Holes (p-type)
Electron Mobility ( )
LUMO Level
On/Off Ratio			N/A (for electrons)
Air Stability	High (Deep LUMO prevents oxidation)	Moderate (Susceptible to water/oxygen traps)	Low (for n-type operation)
Thermal Stability	Excellent (Sulfone bond is rigid)	Good (Depends on side-chains)	Moderate (Aggregates/Gelation)

Key Insight: BTO materials consistently outperform Fluorene derivatives in pure electron mobility by 1-2 orders of magnitude due to reduced energetic disorder and better orbital overlap.

Experimental Validation Protocols

To validate these mobility values in your own lab, use the following self-validating protocols.

Protocol A: OFET Fabrication (Bottom-Gate, Top-Contact)

This configuration minimizes contact resistance and prevents solvent damage to the gate dielectric.

Reagents:

• Substrate: Highly Doped Si (Gate) / 300 nm

  (Dielectric).

• SAM: Octadecyltrichlorosilane (OTS) or HMDS.

• Semiconductor: BTO-oligomer or F8BT solution (5-10 mg/mL in Chlorobenzene).

Workflow:

• Substrate Cleaning: Sonication in Acetone

  IPA DI Water (10 min each). UV-Ozone treat (20 min) to generate surface -OH groups.

• SAM Passivation (Critical): Immerse substrate in 10 mM OTS in Toluene for 12 hours.

  • Why? Passivates electron traps (hydroxyl groups) on

    . Without this, n-type mobility for both materials will be negligible.

  • Validation: Water contact angle should be

    .

• Deposition: Spin-coat semiconductor (1500 rpm, 60s) in a Nitrogen glovebox.

  • Annealing: Anneal BTO films at

    to promote crystallinity. Anneal F8BT at followed by rapid cooling to induce the specific liquid-crystal phase if required.

• Metallization: Thermal evaporation of Ca/Al (for Fluorene) or Au (for BTO, if LUMO is deep enough) through a shadow mask.

• Characterization: Measure

  vs in saturation regime ( ).

Protocol B: Mobility Extraction (Saturation Regime)

Calculate mobility (

) using the standard MOSFET equation. Ensure the plot of vs is linear.

• : Channel Length
• : Channel Width
• : Capacitance per unit area

Structure-Property Relationships & Bio-Relevance

The "Sulfone" Advantage in Packing

X-ray diffraction (XRD) studies typically show that BTO derivatives adopt a herringbone packing motif . This edge-to-face interaction, tightened by the strong dipole of the

group, creates 2D transport channels. In contrast, Fluorene derivatives often form "hairy rod" structures where the alkyl side-chains insulate the conductive backbones from each other, forcing charge carriers to tunnel through insulating barriers, lowering mobility.

Relevance to Drug Development & Bio-Electronics

While this guide focuses on electron mobility, the Benzothiophene Dioxide scaffold is also a pharmacophore (e.g., in STAT3 inhibitors). For researchers in bio-electronics (e.g., smart drug delivery patches):

• BTO is preferred for the active transistor layer in biosensors due to its oxidative stability in physiological environments (aqueous/oxygen-rich).

• Fluorene is often preferred as a fluorescent reporter (blue emission) rather than the electronic switching element.

Experimental Workflow Visualization

Figure 2: Step-by-step fabrication protocol for reliable n-type mobility measurement.

References

• Barbarella, G., et al. "Dibenzothiophene-S,S-dioxide–fluorene co-oligomers. Stable, highly-efficient blue emitters with improved electron affinity."[1][2] Chemical Communications, 2008.

• Usta, H., et al. "Air-Stable, Solution-Processable n-Channel Organic Transistors Based on Dicyanomethylene-Substituted Fluorene Derivatives." Journal of the American Chemical Society, 2008.

• Zhang, Y., & Blom, P. W. M. "Electron and hole transport in poly(fluorene-benzothiadiazole) (F8BT)." Applied Physics Letters, 2011.

• Sirringhaus, H. "Reliability of Organic Field-Effect Transistors." Advanced Materials, 2009. (Standard for mobility extraction protocols).[3]

• Cui, W., et al. "Design, synthesis, and biological evaluation of benzo[b]thiophene 1,1-dioxide derivatives as potent STAT3 inhibitors." Chemical Biology & Drug Design, 2021.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2,5-Dibromo-1-benzothiophene 1,1-dioxide

The fundamental principle guiding the disposal of 2,5-Dibromo-1-benzothiophene 1,1-dioxide is its classification as a halogenated organic hazardous waste.[1][2] This classification mandates a specific waste stream to prevent reaction with other chemical classes and to ensure environmentally sound disposal, typically through high-temperature incineration.[1] Adherence to the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA) is paramount, establishing a "cradle-to-grave" responsibility for hazardous materials.[3]

I. Immediate Safety and Personal Protective Equipment (PPE)

Before handling 2,5-Dibromo-1-benzothiophene 1,1-dioxide for disposal, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This compound, like many halogenated organics, may present significant health risks upon exposure.

Essential PPE includes:

• Eye Protection: Chemical safety glasses or goggles are mandatory to prevent contact with the eyes.[4]

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn. Always inspect gloves for integrity before use and practice proper removal techniques to avoid skin contact.[4][5]

• Protective Clothing: A lab coat or chemical-resistant apron should be worn to protect against accidental spills.[6]

• Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[6][7]

All handling procedures should be conducted within a certified chemical fume hood to minimize the risk of inhalation.[8][9] An eyewash station and safety shower must be readily accessible.[9][10]

II. Hazard Assessment and Waste Classification

Based on data for analogous compounds, 2,5-Dibromo-1-benzothiophene 1,1-dioxide should be treated as a hazardous substance. The primary hazards are likely to include skin and eye irritation, and potential toxicity if ingested or inhaled.[7][11][12]

Hazard Classification	Description	Source
Waste Type	Halogenated Organic Waste	[1][13]
EPA Regulation	Resource Conservation and Recovery Act (RCRA)	[14]
Primary Hazards	Skin Irritant, Eye Irritant, Potential Toxicity	[7][11][12]

This compound must be classified as a hazardous waste, and generators are responsible for making this determination based on their knowledge of the material and its characteristics.[15][16]

III. Step-by-Step Disposal Protocol

The following protocol provides a systematic approach to the safe disposal of 2,5-Dibromo-1-benzothiophene 1,1-dioxide.

1. Waste Segregation:

• Crucial First Step: Never mix 2,5-Dibromo-1-benzothiophene 1,1-dioxide waste with non-halogenated organic waste.[2][13] Keeping these waste streams separate is critical for proper disposal and can significantly impact disposal costs.[2][8]

• Avoid Incompatibles: Do not mix this waste with acids, bases, oxidizing agents, or other reactive chemicals.[1][17]

2. Containerization:

• Approved Containers: Collect waste in a designated, leak-proof container that is compatible with the chemical.[16] High-density polyethylene (HDPE) or glass containers are generally suitable.

• Secure Closure: The container must have a tightly sealing lid to prevent the release of vapors.[17] Keep the container closed at all times, except when adding waste.[17]

3. Labeling:

• Immediate Labeling: Affix a "Hazardous Waste" label to the container as soon as the first drop of waste is added.[2][8]

• Complete Information: The label must include:

  • The words "Hazardous Waste."

  • The full chemical name: "2,5-Dibromo-1-benzothiophene 1,1-dioxide."

  • The specific hazard characteristics (e.g., "Toxic," "Irritant").[8]

  • The accumulation start date.

  • The name and contact information of the generating researcher or lab.

4. Accumulation and Storage:

• Designated Area: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[16]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to control any potential leaks or spills.[8]

• Ventilation: The storage area must be well-ventilated.[13]

5. Final Disposal:

• Licensed Professional Disposal: Arrange for the collection and disposal of the waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

• Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is completed accurately to track the waste from your facility to its final disposal site.[16]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2,5-Dibromo-1-benzothiophene 1,1-dioxide.

Caption: Disposal workflow for 2,5-Dibromo-1-benzothiophene 1,1-dioxide.

References

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
• How to Properly Manage Hazardous Waste Under EPA Regulations.
• WASTE MANAGEMENT.
• Proper Disposal Procedures for Halogenated Solvents (Hal-HS) - Benchchem.
• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group.
• Halogenated Solvents in Laboratories - Campus Operations.
• Proper Handling of Hazardous Waste Guide - EPA.
• EPA Hazardous Waste Management - Axonator. (2024, April 29).
• Learn the Basics of Hazardous Waste | US EPA. (2025, March 24).
• Organic solvent waste - Kemicentrum. (2025, January 13).
• SS-0538 - Safety Data Sheet. (2024, January 19).
• SAFETY DATA SHEET - TCI Chemicals. (2025, September 17).
• Safety Data Sheet - Angene Chemical. (2024, August 27).
• 8 - SAFETY DATA SHEET. (2009, September 26).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 23).
• 2,5-Dibromothiophene 1,1-Dioxide | 89088-95-9 | Tokyo Chemical Industry (India) Pvt. Ltd.
• Material Safety Data Sheet - Spectrum Chemical. (2010, November 11).
• JR-3901 p.1 - Safety Data Sheet. (2024, October 1).
• SAFETY DATA SHEET - Fisher Scientific.
• Dibenzothiophene - Santa Cruz Biotechnology.
• 2,5-Dibromothiophene 1,1-Dioxide 89088-95-9 | Tokyo Chemical Industry UK Ltd.
• Material Safety Data Sheet - 5-Bromo-1-benzothiophene, 97% - Cole-Parmer.
• 2,5-Dibromothiophene 1,1-Dioxide | C4H2Br2O2S | CID 10923739 - PubChem.
• Chemical Safety Data Sheet MSDS / SDS - 5,5'-Dibromo-2,2'-bithiophene - ChemicalBook. (2025, July 26).

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Personal protective equipment for handling 2,5-Dibromo-1-benzothiophene 1,1-dioxide

Topic: Personal protective equipment for handling 2,5-Dibromo-1-benzothiophene 1,1-dioxide Content Type: Operational Safety & Logistics Guide Audience: Researchers, chemical engineers, and drug development professionals.[1]

Executive Summary & Risk Context

Compound: 2,5-Dibromo-1-benzothiophene 1,1-dioxide (CAS: 89088-95-9) Physical State: Crystalline solid / Fine powder Primary Application: Organic electronics (OLEDs, OFETs), conjugated polymer synthesis.[1]

The Safety Paradox: While often perceived as a stable "building block," this sulfone-bridged heterocycle presents a dual threat profile often overlooked in routine synthesis:[1]

• Electrostatic Dusting: The sulfone moiety (

  ) increases polarity and crystallinity, making the dry powder prone to static charge and aerosolization during weighing.

• Bioavailability: As a halogenated aromatic sulfone, it possesses high lipophilicity, facilitating dermal absorption.

Immediate Action Required: Treat as a High-Potency Particulate until solution-phase dilution. Standard "lab coat and glasses" protocols are insufficient for the weighing/transfer stage.

Hazard Assessment & PPE Architecture

The following PPE selection is based on the Source-Path-Receptor model. We do not just block exposure; we engineer the workflow to minimize the probability of contact.

Core Hazard Classifications (GHS)

Hazard Code	Description	Operational Implication
H302+H312+H332	Harmful if swallowed, in contact with skin, or inhaled.[1][2]	Zero-skin-contact policy. Double-gloving is mandatory for solution handling.
H315 / H319	Causes skin/serious eye irritation.[3][4]	Dust-tight goggles are preferred over safety glasses during solid transfer.[1]
H335	May cause respiratory irritation.[3][4]	Do not handle on an open bench. Fume hood use is non-negotiable.

PPE Specification Protocol

A. Hand Protection (The "Solvent Trap" Rule)

• Solid Handling: Single-layer Nitrile (minimum 5 mil / 0.12 mm).[1]

  • Logic: The solid does not permeate nitrile instantly. The risk is mechanical transfer (dust on wrist).

• Solution Handling (e.g., in DCM, THF, or Toluene):

  • Primary Barrier:[1]Laminate Film (Silver Shield/4H) or High-Grade Nitrile (8 mil).[1]

  • Secondary Barrier:[1] Standard Nitrile (outer layer for dexterity).

  • Reasoning: Brominated aromatics in organic solvents can act as carriers, permeating standard nitrile gloves in <5 minutes.

B. Respiratory & Eye Protection [4][5]

• Primary Engineering Control: Chemical Fume Hood (Face velocity: 80–100 fpm).

• PPE Backup: If weighing outside a hood (strongly discouraged) or in a shared hood with turbulence:

  • Respirator: N95 (minimum) or P100 half-mask.[1]

  • Eyes: Chemical Splash Goggles (ANSI Z87.1 D3 rating for droplets/dust). Standard safety glasses allow dust entry from the top/sides.

C. Body Protection

• Standard: Cotton lab coat (fire resistant if using flammable solvents).

• Enhanced: Tyvek sleeves or disposable apron during scale-up (>5g) to prevent sleeve contamination.

Decision Logic: PPE Selection Tree

This diagram guides your daily PPE choices based on the specific state of the reagent.

Caption: Operational decision tree distinguishing between particulate hazards (solid) and permeation hazards (solution).

Operational Workflow: Step-by-Step

This protocol integrates safety into the experimental design.

Phase 1: Preparation & Weighing

• Static Neutralization: Place an ionizing bar or anti-static gun near the balance if available. The sulfone group promotes static charge, causing "jumping" powder.

• The "Boat" Technique: Do not use weighing paper. Use a deep weighing boat or a pre-tared glass vial.

• Transfer: Weigh inside the fume hood. If the balance is external, transfer the closed container to the balance, weigh, return to the hood, and then open.

Phase 2: Reaction Setup

• Solvent Addition: Add solvent slowly down the side of the vessel to wash down adherent powder.

• Glove Check: Once the solid is dissolved, change your gloves immediately .

  • Why? You likely have invisible micro-dust on your gloves from Phase 1. Adding solvent now creates a "permeation bridge" that draws that dust through the glove material.

Phase 3: Cleanup & Decontamination [1]

• Surface Wipe: Wipe the balance area with a wet paper towel (soap/water), then a solvent wipe. Dry wiping generates static and aerosols.

• Waste Stream:

  • Solid Waste: Hazardous Waste (Solid) - Tag as "Halogenated Organic."[1]

  • Liquid Waste: Halogenated Organic Solvent Waste (due to Bromine content).

Emergency Response Protocol

Scenario	Immediate Action	Secondary Action
Skin Contact (Solid)	Brush off gently (do not rub).[1][3] Wash with soap/water for 15 min.	Monitor for redness/irritation (H315).
Skin Contact (Solution)	Remove gloves immediately. Wash with soap/water.	Do not use alcohol/acetone to clean skin (increases absorption).
Eye Exposure	Flush at eyewash station for 15 min. Hold eyelids open.	Seek medical attention (H319).[3][4][5][6] Bring SDS.
Spill (Solid)	Cover with wet paper towels to prevent dust. Scoop up.	Clean area with soap/water.[3][4][7]

Visualizing the Safety Lifecycle

The following diagram illustrates the "Cradle-to-Grave" safety workflow for this specific compound.

Caption: Lifecycle management from receipt to disposal, emphasizing containment at every stage.

References

• PubChem. (n.d.). 2,5-Dibromothiophene 1,1-Dioxide (Compound Summary).[1][8][9] National Library of Medicine. Retrieved from [Link][1]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

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• 2. 2,5-Dibromothiophene 1,1-Dioxide | 89088-95-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
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• 9. 2,5-Dibromothiophene 1,1-Dioxide | 89088-95-9 | TCI Deutschland GmbH [tcichemicals.com]